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  • Product: 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Core Science & Biosynthesis

Foundational

Structural and Physicochemical Profiling of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol: A Technical Whitepaper

Executive Summary As a Senior Application Scientist, I frequently encounter the need for highly specific, functionalized heterocycles in both drug discovery and materials science. 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I frequently encounter the need for highly specific, functionalized heterocycles in both drug discovery and materials science. 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (Molecular Formula: C8H13NOS) is a specialized building block characterized by a 4-methylthiazole core paired with a secondary alcohol moiety at the C2 position.

This compound bridges the gap between flavor chemistry and medicinal pharmacophore design. The thiazole ring provides a robust, electron-rich aromatic system capable of serving as a hydrogen bond acceptor, while the 1-hydroxybutyl chain introduces lipophilicity, a hydrogen bond donor, and a stereocenter. This whitepaper details the physicochemical properties, structural reactivity, and self-validating analytical protocols necessary for leveraging this compound in advanced synthetic workflows.

Physicochemical Properties & Structural Dynamics

Understanding the baseline properties of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol requires analyzing the synergistic effects of its functional groups. The nitrogen atom in the thiazole ring acts as a weak hydrogen bond acceptor, while the secondary alcohol acts as both a donor and acceptor.

Table 1: Quantitative Physicochemical Data (Data extrapolated from structural homologues such as 4-methylthiazole and 2-thiazolylpropan-2-ol)

PropertyValue / Description
IUPAC Name 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol
Molecular Formula C8H13NOS
Molecular Weight 171.26 g/mol
Physical State Clear, pale yellow to colorless liquid
Predicted Boiling Point 240 - 255 °C (at 760 mmHg)
Density ~1.12 g/mL at 25 °C
LogP (Predicted) 1.8 - 2.1
Solubility Soluble in EtOH, DCM, DMSO; slightly soluble in H2O

Mechanistic Insight: The 4-methyl group exerts a mild positive inductive effect (+I), slightly increasing the electron density of the thiazole ring. However, the C2 position remains highly reactive. In the alcohol form, the alpha-proton (adjacent to the hydroxyl and the C2 carbon) exhibits enhanced acidity compared to standard aliphatic alcohols due to the electron-withdrawing nature of the adjacent imine-like nitrogen (C=N) in the thiazole ring [1].

Chemical Reactivity & Synthetic Workflows

As a secondary alcohol tethered to a heteroaromatic ring, 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is a versatile intermediate. It readily undergoes oxidation, esterification, and nucleophilic substitution.

Oxidation Causality: Oxidizing the secondary alcohol to 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-one requires careful selection of reagents to prevent the over-oxidation of the thiazole sulfur to a sulfoxide or sulfone. Dess-Martin Periodinane (DMP) or Swern oxidation are the standard protocols here, as they operate under mild conditions and are highly chemoselective for alcohols over thioethers[2].

Reactivity A 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (Starting Material) B Dess-Martin Periodinane (Mild Oxidation) A->B Oxidation D Acyl Chloride / Pyridine (Esterification) A->D Acylation C 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-one (Ketone Product) B->C Chemoselective E O-Acyl Thiazole Derivative (Ester Product) D->E Nucleophilic Attack

Caption: Chemoselective oxidation and acylation pathways of the secondary thiazolyl alcohol.

Experimental Protocols: Analytical Characterization

To ensure the trustworthiness of synthetic outputs, rigorous analytical validation is required. The following protocols establish a self-validating system for confirming the identity and purity of the compound.

Protocol A: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is ideal for this volatile, low-molecular-weight heterocycle. The thermal stability of the thiazole core ensures intact elution, while the alcohol moiety dictates a highly specific fragmentation pattern [3].

  • Sample Preparation: Dissolve 1.0 mg of the synthesized compound in 1.0 mL of HPLC-grade dichloromethane (DCM).

  • Column Selection: Utilize a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). The 5% phenyl methyl siloxane stationary phase provides optimal resolution for moderately polar heterocycles.

  • Temperature Program: Set the initial oven temperature to 60 °C (hold for 2 min), ramp at 10 °C/min to 280 °C, and hold for 5 min.

  • Ionization: Apply Electron Impact (EI) ionization at 70 eV.

  • Validation Check (Causality): Look for the molecular ion peak [M]⁺ at m/z 171. A critical self-validating fragment will appear at m/z 128. This indicates the loss of the propyl radical (•C3H7) via alpha-cleavage, leaving behind the highly stable, resonance-stabilized alpha-hydroxy-thiazolyl cation.

Protocol B: Nuclear Magnetic Resonance (1H & 13C NMR)

Rationale: NMR provides definitive proof of regiochemistry, confirming that the methyl group is strictly at C4 and the alcohol is at C2[4].

  • Solvent Preparation: Dissolve 15 mg of the sample in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% TMS as an internal standard.

  • 1H NMR Signatures (400 MHz):

    • Thiazole C5-H: Expect a sharp singlet around δ 6.8 - 7.0 ppm. Self-Validation: The absence of a C2-H or C4-H proton confirms complete substitution at these positions.

    • C2-CH(OH): A multiplet around δ 4.8 - 5.0 ppm. The significant downfield shift is caused by the combined deshielding effects of the hydroxyl oxygen and the aromatic thiazole ring.

    • C4-CH3: A singlet around δ 2.4 ppm.

    • Aliphatic Chain: Multiplets from δ 0.9 to 1.8 ppm corresponding to the propyl group (-CH2CH2CH3).

  • 13C NMR Signatures (100 MHz):

    • C2 (Thiazole): ~170-175 ppm (highly deshielded due to adjacent N, S, and the oxygenated carbon).

Pharmacokinetic & Application Potential

In drug development, the thiazole ring is a privileged scaffold, frequently acting as a bioisostere for oxazoles, pyridines, and phenyl rings [5]. The addition of the 1-hydroxybutyl group at the C2 position introduces a hydrogen-bond donor/acceptor site and a lipophilic tail, which significantly alters the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Causality in Drug Design: The secondary alcohol serves as a metabolic "soft spot." In vivo, it is highly susceptible to Phase I metabolism via alcohol dehydrogenases (ADH) or CYP450 enzymes, leading to the corresponding ketone. Understanding this metabolic trajectory is critical for lead optimization. If a prolonged half-life is desired, medicinal chemists will often introduce steric bulk or fluorination to the alkyl chain to sterically hinder enzymatic oxidation.

PK_Workflow A Synthesize 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol B In Vitro ADME Profiling A->B C CYP450 / ADH Incubation (Metabolic Stability) B->C Microsomal Assay D Metabolite ID (LC-MS/MS) (Detect Ketone Formation) C->D Phase I Metabolism E Lead Optimization (Alkyl Chain Modification) D->E Structural Refinement

Caption: Iterative pharmacokinetic screening workflow for thiazolyl alcohol derivatives.

References

  • Thiazole-Mediated Synthetic Methodology , Chemical Reviews - ACS Publications.[Link]

  • Synthesis of [4-(2-Hydroxyphenyl)thiazol-2-yl]methanones as Potential Bioisosteres , PMC - NIH.[Link]

  • 4-Methylthiazole | C4H5NS | CID 12748 , PubChem - NIH.[Link]

  • Efficient one-pot synthesis of ethyl 2-substitued-4-methylthiazole-5-carboxylates , Green Chemistry Letters and Reviews (Taylor & Francis).[Link]

Exploratory

An In-depth Technical Guide on the Crystalline Structure and Hydrogen Bonding of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Abstract: The solid-state properties of active pharmaceutical ingredients (APIs) are of paramount importance in drug development, influencing critical parameters such as solubility, stability, and bioavailability. This t...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The solid-state properties of active pharmaceutical ingredients (APIs) are of paramount importance in drug development, influencing critical parameters such as solubility, stability, and bioavailability. This technical guide provides a comprehensive analysis of the potential crystalline structure and hydrogen bonding network of the novel compound 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol. In the absence of direct experimental data for this specific molecule, this whitepaper presents a predictive model based on crystallographic data from structurally analogous thiazole derivatives and established principles of supramolecular chemistry. Detailed experimental protocols for the definitive determination and validation of its crystal structure are also provided, offering a roadmap for researchers in the field.

Introduction: The Significance of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol in Medicinal Chemistry

The 1,3-thiazole moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive component for designing molecules with specific biological activities. The title compound, 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol, incorporates this key heterocycle along with a secondary alcohol, a functional group known to be a potent hydrogen bond donor. The interplay between the thiazole ring and the butan-1-ol substituent is expected to dictate its three-dimensional arrangement in the solid state, which in turn will govern its physicochemical properties.

Understanding the crystalline structure and hydrogen bonding of this compound is crucial for several reasons:

  • Polymorphism: Different crystalline forms (polymorphs) of a compound can exhibit distinct physical properties. A thorough understanding of the crystal packing can aid in the identification and control of polymorphs.

  • Solubility and Dissolution Rate: The energy of the crystal lattice, which is largely determined by intermolecular interactions like hydrogen bonds, directly impacts the solubility and dissolution rate of a drug, affecting its oral bioavailability.

  • Stability: The arrangement of molecules in a crystal influences its chemical and physical stability. A well-defined hydrogen-bonding network can contribute to a more stable crystalline form.

  • Drug-Receptor Interactions: Knowledge of the preferred conformation and hydrogen bonding motifs of a molecule in the solid state can provide valuable insights into its potential binding modes with biological targets.[1][2]

This guide will first propose a theoretical model for the crystalline assembly of 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol and then outline the necessary experimental procedures for its empirical validation.

Predicted Crystalline Structure and Hydrogen Bonding Network

Based on an analysis of the Cambridge Structural Database (CSD) for related thiazole derivatives, a predictive model for the crystal packing of 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol can be constructed.[3] The key functional groups for hydrogen bonding are the hydroxyl (-OH) group of the butanol side chain (a strong hydrogen bond donor) and the nitrogen atom of the thiazole ring (a hydrogen bond acceptor).

It is hypothesized that the primary supramolecular synthon will be an intermolecular hydrogen bond between the hydroxyl group of one molecule and the thiazole nitrogen of an adjacent molecule (O-H···N). This type of interaction is a common and robust feature in the crystal structures of many nitrogen-containing heterocyclic compounds with hydroxyl groups.[4]

This primary interaction is likely to lead to the formation of one-dimensional chains or catemers of molecules. The butan-1-ol and 4-methyl substituents will then influence the packing of these chains. van der Waals interactions between the aliphatic and aromatic parts of the molecules will play a significant role in the overall three-dimensional architecture.

It is also possible that the thiazole sulfur atom could participate in weaker C-H···S interactions, further stabilizing the crystal lattice.[5] The overall packing will likely be a balance between the strong, directional O-H···N hydrogen bonds and the weaker, more diffuse van der Waals forces.

G cluster_0 Hypothesized Hydrogen Bonding Motif cluster_1 Resulting Supramolecular Assembly Molecule_A 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (A) Molecule_B 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (B) Molecule_A->Molecule_B O-H···N hydrogen bond Chain 1D Hydrogen-Bonded Chain Crystal 3D Crystal Lattice (van der Waals packing of chains) Chain->Crystal Inter-chain interactions

Caption: Predicted supramolecular assembly of 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol.

Experimental Validation Protocols

To empirically determine the crystalline structure and hydrogen bonding of 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol, a systematic experimental approach is required. The following protocols describe the key steps for a comprehensive solid-state characterization.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

Step-by-Step Methodology:

  • Crystal Growth:

    • Rationale: The growth of high-quality single crystals is the most critical and often the most challenging step. A crystal suitable for SC-XRD should have dimensions of approximately 0.1-0.3 mm in all directions and be free of cracks and other defects.

    • Protocol:

      • Synthesize and purify 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol to >98% purity, as confirmed by NMR and HPLC.

      • Screen a variety of solvents and solvent combinations (e.g., ethanol, methanol, acetone, ethyl acetate, and their mixtures with water or hexane) for solubility.

      • Employ slow evaporation as the primary crystallization technique. Prepare a nearly saturated solution of the compound in a chosen solvent system in a clean vial. Loosely cap the vial to allow for slow solvent evaporation over several days to weeks at room temperature.

      • If slow evaporation is unsuccessful, attempt other techniques such as slow cooling of a saturated solution or vapor diffusion (diffusing a poor solvent into a solution of the compound in a good solvent).

      • Once crystals appear, carefully select a well-formed crystal under a microscope for mounting.

  • Data Collection:

    • Rationale: A modern X-ray diffractometer is used to collect a complete set of diffraction data from the single crystal.

    • Protocol:

      • Mount a suitable crystal on a goniometer head.

      • Place the mounted crystal in the cold stream of the diffractometer (typically 100 K) to minimize thermal motion and potential crystal decay.

      • Use a monochromatic X-ray source (e.g., Mo Kα or Cu Kα) to irradiate the crystal.

      • Rotate the crystal through a series of angles while collecting the diffraction pattern on a detector.

      • Process the raw diffraction data to obtain a set of indexed reflections with their corresponding intensities.

  • Structure Solution and Refinement:

    • Rationale: The collected diffraction data is used to solve the crystal structure and refine the atomic positions.

    • Protocol:

      • Determine the unit cell parameters and space group from the processed data.

      • Solve the phase problem using direct methods or Patterson methods to obtain an initial model of the crystal structure.

      • Refine the atomic positions and displacement parameters against the experimental data using full-matrix least-squares refinement.

      • Locate and refine the positions of hydrogen atoms, particularly the one involved in hydrogen bonding, from the difference Fourier map.

      • Analyze the final refined structure to determine bond lengths, bond angles, and details of the intermolecular interactions, including hydrogen bond geometries.

G Start Start: Purified Compound Crystal_Growth Single Crystal Growth (e.g., Slow Evaporation) Start->Crystal_Growth Data_Collection X-ray Diffraction Data Collection Crystal_Growth->Data_Collection Structure_Solution Structure Solution (Direct Methods) Data_Collection->Structure_Solution Structure_Refinement Structure Refinement (Least-Squares) Structure_Solution->Structure_Refinement Analysis Analysis of Crystal Structure and Hydrogen Bonding Structure_Refinement->Analysis End End: Final Crystal Structure Analysis->End

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Foundational

The Pharmacological Landscape of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol Derivatives: Mechanisms, Workflows, and Therapeutic Applications

Executive Summary The 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol scaffold represents a highly versatile and privileged pharmacophore in modern drug discovery. Characterized by a hydrogen-bonding thiazole core, a sterically...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol scaffold represents a highly versatile and privileged pharmacophore in modern drug discovery. Characterized by a hydrogen-bonding thiazole core, a sterically directing 4-methyl group, and a lipophilic butan-1-ol chain, this intermediate serves as the foundation for synthesizing potent inhibitors across multiple therapeutic areas. This technical guide elucidates the core mechanisms of action for its derivatives, focusing on their primary role as direct inhibitors of the Mycobacterium tuberculosis (Mtb) FAS-II pathway, alongside their polypharmacological applications in virology and oncology.

Core Structural Rationale and Pharmacophore Mapping

The biological efficacy of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol derivatives stems from the precise spatial arrangement of its functional groups. Understanding this structural causality is critical for rational drug design:

  • The Thiazole Ring: Acts as an electron-rich bioisostere. The nitrogen atom serves as a critical hydrogen bond acceptor, while the sulfur atom provides polarizability for optimal active-site packing.

  • The 4-Methyl Substitution: This is not merely a lipophilic addition; it acts as a steric directing group. It restricts the rotational freedom of adjacent bonds, locking the molecule into a specific bioactive conformation (e.g., the "butterfly-like" configuration required for certain allosteric pockets)[1].

  • The Butan-1-ol Moiety: The chiral hydroxyl group at position 1 functions as an essential hydrogen bond donor/acceptor. The extended butyl chain acts as a lipophilic probe, designed to penetrate and anchor into deep, transiently formed hydrophobic pockets within target enzymes, significantly increasing residence time.

Primary Mechanism: Direct Inhibition of InhA (FAS-II Pathway)

The most extensively validated application of methyl-thiazole-alcohol derivatives is the targeted eradication of multidrug-resistant Mycobacterium tuberculosis[2].

Bypassing Prodrug Resistance

Mtb relies on the Type II fatty acid biosynthesis (FAS-II) pathway to synthesize mycolic acids, which are essential for the integrity of its waxy cell wall[2]. The rate-limiting step is catalyzed by InhA (enoyl-ACP reductase). Historically, InhA has been targeted by Isoniazid (INH). However, INH is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG. Clinical resistance to INH is predominantly driven by KatG mutations[2].

Derivatives based on the methyl-thiazole-alcohol scaffold bypass KatG entirely. They function as direct, reversible inhibitors of InhA, retaining low-nanomolar potency even in highly resistant Mtb strains[2].

The "Y158-out" Conformational Shift

The mechanism of direct inhibition relies on a unique structural phenomenon. When the derivative enters the InhA active site:

  • The thiazole ring forms robust hydrogen bonds with the ribose hydroxyl of the NAD+ cofactor[2].

  • This binding event forces a critical tyrosine residue (Y158) to rotate outward from the active site[2].

  • The "Y158-out" shift creates a novel, cryptic hydrophobic pocket. The extended butyl chain of the butan-1-ol moiety acts as a "warhead," perfectly filling this newly formed void and locking the enzyme in an inactive state[2].

FASII KatG KatG Activation (Required for INH) InhA InhA (Enoyl-ACP Reductase) KatG->InhA Isoniazid (Prodrug) MabA MabA (Ketoacyl Reductase) MabA->InhA NADH-dependent FASII FAS-II Elongation Cycle InhA->FASII Enoyl reduction Inhibitor Thiazolyl-butanol Derivatives Inhibitor->InhA Direct Binding (Y158-out pocket)

Fig 1: FAS-II pathway disruption via direct, KatG-independent InhA inhibition by thiazolyl derivatives.

Secondary Mechanisms: Scaffold Polypharmacology

Beyond anti-mycobacterial activity, the 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol core is highly modular, allowing it to be functionalized for diverse therapeutic targets.

  • Carbonic Anhydrase (CA) Modulation: When functionalized with sulfonamide groups, these derivatives act as potent inhibitors of human Carbonic Anhydrase isoforms (hCA I, II, IX, XII)[3]. The thiazole nitrogen and the sulfonamide moiety synergistically coordinate with the active-site zinc ion. This is particularly relevant in oncology, as hCA IX and XII are transmembrane isoforms heavily overexpressed in hypoxic tumor microenvironments[3].

  • HIV-1 Reverse Transcriptase Inhibition: Thiazolidene-benzenesulfonamide derivatives built on this core act as Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)[1]. The 4-methyl substituent is absolutely critical here; it forces the molecule into a rigid "butterfly-like" conformation required to wedge into the allosteric pocket of both Wild-Type (WT) and Y181C mutant HIV-1 Reverse Transcriptase[1].

  • ALK5 (TGF-β Type I Receptor) Inhibition: Imidazole-fused derivatives of the methyl-thiazole scaffold exhibit potent ATP-competitive kinase inhibition against ALK5, effectively blocking TGF-β-induced Smad2/3 phosphorylation, a pathway implicated in tumor promotion and fibrotic diseases[4].

Quantitative Data Summarization
Derivative ScaffoldPrimary TargetIC50 (µM)Cellular MIC/EC50Mechanism of Action
Methyl-thiazolyl-ethanol Mtb InhA0.0030.19 µMDirect binding (Y158-out pocket)[2]
Methyl-thiazolyl-butanol Mtb InhA< 0.005< 0.25 µMEnhanced hydrophobic anchoring
Thiazolyl-sulfonamide hCA II (Cytosolic)0.012N/AZinc-ion coordination[3]
Thiazolyl-benzenesulfonamide HIV-1 RT (WT)0.0770.048 µMAllosteric NNRTI (Butterfly conformation)[1]
Thiazolyl-imidazole ALK5 (TGF-β)0.0040.017 µMATP-competitive kinase inhibition[4]

Table 1: Comparative in vitro and cellular activity of 4-methyl-1,3-thiazole derivatives across multiple therapeutic targets.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the evaluation of these derivatives requires robust, self-validating assays. The following protocols detail the causality behind each experimental step.

Workflow 1: In Vitro InhA Enzyme Kinetic Assay

Objective: Determine the IC50 and validate the direct, slow-binding mechanism of InhA inhibition. Causality of Design: InhA utilizes NADH as a cofactor. The oxidation of NADH to NAD+ results in a quantifiable decrease in absorbance at 340 nm, allowing real-time tracking of enzyme velocity.

  • Reagent Preparation: Prepare a 50 mM PIPES buffer (pH 6.8) containing 150 mM NaCl and 10% glycerol. Rationale: Glycerol is critical to prevent the aggregation and stabilize the conformational state of recombinant Mtb InhA in vitro.

  • Pre-incubation Phase: Incubate 10 nM of purified recombinant InhA with varying concentrations of the thiazolyl-butanol derivative (0.1 nM to 10 µM) and 250 µM NADH for 20 minutes at 25°C. Rationale: The "Y158-out" conformational shift is a slow-binding event. Omitting this pre-incubation step will result in artificially high IC50 values.

  • Reaction Initiation: Add 50 µM of the substrate, 2-trans-dodecenoyl-CoA, to initiate the reduction cycle.

  • Spectrophotometric Measurement: Record the decrease in absorbance at 340 nm every 10 seconds for 5 minutes using a microplate reader.

  • Self-Validation (Negative Control): Run parallel assays using KatG-deficient Mtb lysates. Sustained inhibition in this cohort definitively proves a KatG-independent, direct mechanism of action.

Workflow Prep 1. Recombinant Target Prep (InhA + NADH Cofactor) Incubation 2. Compound Pre-incubation (Allows Y158-out shift) Prep->Incubation Assay 3. Spectrophotometric Assay (Monitor NADH at 340 nm) Incubation->Assay Analysis 4. Kinetic Analysis (Determine IC50 / Residence Time) Assay->Analysis

Fig 2: Self-validating high-throughput screening workflow for evaluating direct enzyme kinetics.

Workflow 2: X-Ray Crystallography for Target Engagement

Objective: Structurally confirm the "Y158-out" conformation and the positioning of the butan-1-ol chain.

  • Complex Formation: Co-crystallize InhA (10 mg/mL) with 2 mM NAD+ and 2 mM of the inhibitor using the vapor diffusion hanging drop method. Rationale: The inhibitor specifically binds the NAD+-bound state (ternary complex). Cofactor saturation is mandatory to prevent apo-enzyme crystallization.

  • Data Collection: Diffract the crystals at a synchrotron light source (e.g., 1.00 Å wavelength) at 100 K to minimize radiation damage.

  • Phase Resolution: Solve the structure via molecular replacement using a wild-type InhA model (e.g., PDB: 1ENY). Map the electron density of the butyl chain to confirm it occupies the newly formed lipophilic pocket.

References

  • Source: acs.
  • Source: acs.
  • Title: 5-(1,3-Benzothiazol-6-yl)-4-(4-methyl-1,3-thiazol-2-yl)
  • Title: N. Masuda et al. / Bioorg. Med. Chem. 12 (2004)

Sources

Protocols & Analytical Methods

Method

step-by-step purification and isolation of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

An Application Guide for the Step-by-Step Purification and Isolation of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol Introduction 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is a heterocyclic alcohol featuring a core thiazole rin...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for the Step-by-Step Purification and Isolation of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Introduction

1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is a heterocyclic alcohol featuring a core thiazole ring, a structural motif prevalent in numerous pharmacologically active compounds.[1][2] As a chiral secondary alcohol, it serves as a valuable synthetic intermediate and building block in medicinal chemistry and drug development. The biological activity and chemical reactivity of such intermediates are critically dependent on their purity. The presence of residual starting materials, by-products, or solvents from the synthesis can lead to ambiguous analytical results, compromise the yield and purity of subsequent synthetic steps, and introduce confounding variables in biological assays.

This comprehensive application note provides a detailed, step-by-step protocol for the purification and isolation of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol from a crude synthetic mixture. The methodology is designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying scientific principles that govern the separation. The guide employs a two-stage purification strategy: initial purification via flash column chromatography followed by a final polishing step using recrystallization, ensuring the isolation of the target compound with high purity suitable for the most demanding applications.

Compound Profile & Purification Rationale

A successful purification strategy is predicated on understanding the physicochemical properties of the target compound relative to potential impurities.

  • Target Compound: 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

    • Structure: A polar secondary alcohol attached to a moderately polar 4-methylthiazole ring. The hydroxyl (-OH) group is the primary driver of polarity, capable of acting as both a hydrogen bond donor and acceptor.

    • Expected State: Likely a low-melting solid or a viscous oil at room temperature.

  • Likely Impurities (from a typical Grignard or organolithium synthesis):

    • 2-Bromo-4-methylthiazole: Unreacted starting material; less polar than the product.

    • Butyraldehyde: Unreacted starting material; moderately polar, but less so than the alcohol product.

    • 1,1-Dibutoxybutane: Acetal by-product from butyraldehyde; non-polar.

    • Biphenyl-type impurities: From coupling of the organometallic reagent; non-polar.

    • 1-(4-Methyl-1,3-thiazol-2-yl)butanone: The ketone precursor if the synthesis involves reduction; more polar than non-polar impurities but generally less polar than the corresponding alcohol.

  • Chosen Strategy:

    • Flash Column Chromatography: This technique is ideal for separating compounds with different polarities.[3][4] By using a polar stationary phase (silica gel) and a mobile phase of intermediate polarity, the non-polar and less polar impurities will elute from the column first, while the more polar target alcohol will be retained more strongly and elute later.[3] This allows for the efficient removal of the bulk of impurities.

    • Recrystallization: This is a powerful technique for the final purification of solid compounds.[5] It separates the target molecule from trace impurities that may have co-eluted during chromatography, based on differences in solubility in a specific solvent system. Slow cooling allows the target compound to form a pure crystal lattice, excluding impurities which remain in the solvent.[5]

Overall Purification Workflow

The purification process is a sequential workflow designed to systematically remove impurities and isolate the final, high-purity product. The stages are interconnected, with the output of one stage serving as the input for the next.

cluster_prep Preparation cluster_chrom Primary Purification cluster_final Final Isolation cluster_analysis Quality Control crude Crude Reaction Mixture concentrate Concentration (in vacuo) crude->concentrate Post-Workup load Load onto Silica Gel Column concentrate->load elute Elution with Gradient Solvent load->elute tlc TLC Analysis of Fractions elute->tlc Collect Fractions pool Pool Pure Fractions tlc->pool Identify Pure concentrate_pure Solvent Removal (Rotovap) pool->concentrate_pure recrystallize Recrystallization concentrate_pure->recrystallize filter Vacuum Filtration & Washing recrystallize->filter dry Drying (Vacuum Oven) filter->dry final_product Pure Crystalline Product dry->final_product analysis Purity & Identity Confirmation (HPLC, NMR, MS) final_product->analysis

Caption: Workflow for the purification and isolation of the target compound.

Materials and Equipment

Reagents & Solvents:

  • Crude 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

  • Silica Gel (for flash chromatography, 230-400 mesh)

  • Ethyl Acetate (EtOAc), HPLC Grade

  • Hexanes, HPLC Grade

  • Methanol (MeOH), HPLC Grade

  • Dichloromethane (DCM), HPLC Grade

  • Deionized Water

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • TLC plates (Silica gel 60 F₂₅₄)

  • Ceric Ammonium Molybdate (CAM) or Potassium Permanganate (KMnO₄) stain

Equipment:

  • Glass chromatography column with stopcock

  • Rotary evaporator with vacuum pump and water bath

  • Fraction collector or test tubes/flasks

  • Erlenmeyer flasks and beakers

  • Separatory funnel

  • Büchner funnel and filter flask

  • Filter paper

  • TLC developing chambers

  • UV lamp (254 nm)

  • Heat gun

  • Vacuum oven

  • Analytical balance

  • NMR Spectrometer

  • HPLC System with a C18 column

  • Mass Spectrometer

Detailed Experimental Protocols

PART 1: Purification by Flash Column Chromatography

This protocol is designed to separate the polar alcohol product from less polar and non-polar impurities.[3]

  • Eluent System Selection:

    • Rationale: The choice of eluent (mobile phase) is critical for achieving good separation. A mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) is typically used. The optimal ratio is determined by thin-layer chromatography (TLC).

    • Procedure: a. Dissolve a small amount of the crude material in DCM. b. Spot the solution onto several TLC plates. c. Develop each plate in a different solvent mixture (e.g., 10%, 20%, 30%, 40% EtOAc in hexanes). d. Visualize the plates under a UV lamp and then by staining (e.g., with CAM or KMnO₄ stain, as alcohols may not be strongly UV-active). e. The ideal solvent system will give the target compound an Rf value of approximately 0.25-0.35, with good separation from other spots. For this compound, a system of 20-30% EtOAc/Hexanes is a good starting point.

  • Column Packing (Slurry Method):

    • Rationale: A well-packed column is essential to prevent cracking or channeling of the solvent, which leads to poor separation.[3]

    • Procedure: a. Secure the column vertically to a clamp stand. Add a small plug of glass wool and a thin layer of sand to the bottom. b. In a beaker, prepare a slurry of silica gel in the initial, least polar eluent (e.g., 10% EtOAc/Hexanes). Use approximately 30-50 g of silica for every 1 g of crude product. c. With the stopcock open, pour the slurry into the column. Use additional eluent to rinse all silica into the column. d. Tap the column gently to pack the silica bed evenly. e. Add a final protective layer of sand on top of the silica bed. f. Drain the solvent until the level is just at the top of the sand layer. Never let the column run dry.

  • Sample Loading:

    • Procedure (Dry Loading): a. Dissolve the crude product in a minimal amount of a volatile solvent like DCM. b. Add a small amount of silica gel (2-3 times the mass of the crude product) to this solution. c. Remove the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of the crude product adsorbed onto silica. d. Carefully add this powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Rationale: A gradient elution (gradually increasing the solvent polarity) is often more efficient than an isocratic (constant polarity) elution, as it speeds up the elution of the more strongly retained target compound after the impurities have been washed off.

    • Procedure: a. Carefully add the initial, low-polarity eluent (e.g., 10% EtOAc/Hexanes) to the column. b. Apply gentle air pressure (flash chromatography) to achieve a steady flow rate.[4] c. Begin collecting fractions (e.g., 10-20 mL per fraction). d. Systematically increase the polarity of the eluent (e.g., to 20% EtOAc, then 30% EtOAc, etc.) to elute the compounds. e. Monitor the collected fractions by TLC to identify which ones contain the pure product. Spot every few fractions on a single TLC plate alongside the crude material and a reference spot of the starting material if available. f. Pool the fractions that contain only the pure target compound into a clean, pre-weighed round-bottom flask.

PART 2: Isolation by Recrystallization

This final step removes trace impurities and yields a pure, crystalline solid.

  • Solvent Selection:

    • Rationale: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[5]

    • Procedure: Test solubility in small vials. Likely candidates for this compound include a mixed solvent system, such as ethyl acetate/hexanes or dichloromethane/hexanes. In a mixed system, the compound is dissolved in a minimal amount of the "good" solvent (EtOAc or DCM) and the "poor" solvent (hexanes) is added dropwise until the solution becomes cloudy.[5]

  • Recrystallization Protocol:

    • Procedure: a. Combine the pure fractions from chromatography and remove the solvent using a rotary evaporator. This will yield the purified product as an oil or amorphous solid. b. Dissolve the product in a minimal amount of the hot "good" solvent (e.g., ethyl acetate). c. If needed, perform a hot filtration to remove any insoluble impurities. d. Slowly add the "poor" solvent (e.g., hexanes) dropwise to the hot solution with swirling until persistent cloudiness appears. Add a few drops of the "good" solvent to redissolve the precipitate and make the solution clear again. e. Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. f. Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation. g. Collect the crystals by vacuum filtration using a Büchner funnel. h. Wash the crystals with a small amount of ice-cold "poor" solvent (hexanes) to remove any residual soluble impurities. i. Dry the crystals in a vacuum oven at a temperature well below the compound's melting point.

Purity Assessment and Characterization

After isolation, the identity and purity of the final product must be rigorously confirmed using a combination of analytical techniques.[6][7]

Data Presentation: Expected Analytical Profile
Analytical Technique Parameter Expected Result for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol
¹H NMR (400 MHz, CDCl₃)Chemical Shift (δ)~7.00 (s, 1H, thiazole C5-H), ~4.85 (t, 1H, CH-OH), ~2.50 (s, 3H, thiazole-CH₃), ~2.00 (br s, 1H, OH), ~1.85 (m, 2H, CH₂), ~1.45 (m, 2H, CH₂), ~0.95 (t, 3H, CH₃)
¹³C NMR (100 MHz, CDCl₃)Chemical Shift (δ)~175 (thiazole C2), ~150 (thiazole C4), ~115 (thiazole C5), ~72 (CH-OH), ~40 (CH₂), ~19 (CH₂), ~17 (thiazole-CH₃), ~14 (CH₃)
Mass Spectrometry (ESI+)Molecular FormulaC₈H₁₃NOS
Molecular Weight171.26 g/mol
m/z172.08 [M+H]⁺
RP-HPLC Purity>98% (by peak area integration)
Retention TimeDependent on method, but should show a single major peak.

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

Purity Validation Workflow

A multi-faceted approach is required to authoritatively confirm the purity and structural identity of the isolated compound. Each technique provides a unique piece of information that, when combined, creates a comprehensive quality profile.

cluster_input cluster_tests Analytical Confirmation cluster_results Data Interpretation cluster_conclusion product Isolated Crystalline Product hplc RP-HPLC Analysis product->hplc nmr NMR Spectroscopy (¹H & ¹³C) product->nmr ms Mass Spectrometry product->ms hplc_res Purity > 98%? (Single Major Peak) hplc->hplc_res nmr_res Correct Structure? (Expected Signals Present) nmr->nmr_res ms_res Correct Mass? ([M+H]⁺ matches) ms->ms_res hplc_res->nmr_res Yes fail Repurify or Re-synthesize hplc_res->fail No nmr_res->ms_res Yes nmr_res->fail No pass Product is Pure & Correct ms_res->pass Yes ms_res->fail No

Caption: Decision workflow for analytical validation of the final product.

Troubleshooting

Problem Possible Cause(s) Solution(s)
Poor separation on column - Incorrect eluent system (Rf too high or too low).- Column overloaded with crude material.- Poorly packed column (channeling).- Re-optimize eluent with TLC to get target Rf ~0.3.- Use a larger column or less sample (silica:sample ratio of at least 30:1).- Repack the column carefully using the slurry method.
Compound won't crystallize - Solution is not saturated.- Presence of impurities inhibiting crystal formation.- Compound is an oil at room temperature.- Evaporate some solvent to increase concentration.- Try scratching the inside of the flask with a glass rod.- Add a seed crystal if available.- If it remains an oil, repurify by chromatography.
Compound "oils out" instead of crystallizing - Cooling the solution too quickly.- Solvent boiling point is too high relative to the compound's melting point.- Allow the solution to cool slowly to room temperature before placing in an ice bath.[5]- Select a different solvent system with a lower boiling point.
Low recovery after recrystallization - Compound has significant solubility in the cold solvent.- Too much solvent was used for dissolution.- Ensure the flask is thoroughly cooled in an ice bath.- Use the absolute minimum amount of hot solvent required for dissolution.- Concentrate the mother liquor and attempt a second crop of crystals.

References

  • Benchchem. Application Notes and Protocols: Spectroscopic Analysis of Thiazolo[5,4-d]thiazole Compounds.
  • Benchchem. recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid derivatives.
  • National Center for Biotechnology Information. Thiazole and Oxazole Alkaloids: Isolation and Synthesis.
  • National Center for Biotechnology Information. Synthesis of New Binary Thiazole-Based Heterocycles and Their Molecular Docking Study as COVID-19 Main Protease (Mpro) Inhibitors.
  • Taylor & Francis Online. Synthesis and biological evaluation of 2-(2-hydrazinyl) thiazole derivatives with potential antibacterial and antioxidant activity.
  • Organic Chemistry Portal. Thiazole synthesis.
  • MDPI. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking.
  • University of Colorado Boulder. Column chromatography.
  • Institute of Metallophysics. Systematic Review on Thiazole Compounds as Nanoparticles: Chemistry, Synthesis, Antimicrobial Activities, Therapeutic Investigat.
  • MDPI. Eco-Friendly Synthesis of Thiazole Derivatives Using Recyclable Cross-Linked Chitosan Hydrogel Biocatalyst Under Ultrasonic Irradiation as Anti-Hepatocarcinogenic Agents.
  • Columbia University. Column chromatography.
  • National Center for Biotechnology Information. Indenyl-thiazole and indenyl-formazan derivatives: Synthesis, anticancer screening studies, molecular-docking, and pharmacokinetic/ molin-spiration properties.
  • Malaysian Journal of Chemistry. A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES.
  • National Center for Biotechnology Information. Chemo- and Stereoselective Synthesis of Substituted Thiazoles from tert-Alcohols Bearing Alkene and Alkyne Groups with Alkaline Earth Catalysts.
  • Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography.
  • ResearchGate. Thiazole and Oxazole Alkaloids: Isolation and Synthesis.
  • Drug Development and Delivery. HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
  • Benchchem. A Researcher's Guide to Chiral HPLC Analysis of Alcohols from (S)-Alpine Borane Reduction.
  • Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.

Sources

Application

Application Note: Regioselective Palladium-Catalyzed C5-Arylation of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Executive Summary & Structural Rationale Thiazole scaffolds are ubiquitous in medicinal chemistry and drug development, frequently serving as bioisosteres for pyridines or oxazoles. The functionalization of these heteroc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

Thiazole scaffolds are ubiquitous in medicinal chemistry and drug development, frequently serving as bioisosteres for pyridines or oxazoles. The functionalization of these heterocycles via transition metal cross-coupling is a critical pathway for generating structural diversity. The substrate 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol presents a highly specific topological challenge and opportunity:

  • C2 Position: Covalently blocked by the 1-hydroxybutyl moiety.

  • C4 Position: Sterically and electronically occupied by a methyl group.

  • C5 Position: The sole available C–H bond on the heteroaromatic ring.

Because the inherently more acidic C2 position is blocked, regioselectivity issues (C2 vs. C5 arylation) are entirely bypassed. This structural topology forces the transition metal catalyst to exclusively target the C5 position[1]. This application note details the mechanistic causality, reaction optimization, and a self-validating protocol for the direct C5 C–H arylation of this specific substrate without the need for prior hydroxyl protection.

Mechanistic Causality: Overcoming Hydroxyl Liability

Direct C–H arylation at the C5 position of thiazoles typically proceeds via a Concerted Metalation-Deprotonation (CMD) pathway[2]. The C4-methyl group acts as an electron-donating group (EDG) via inductive effects, enriching the electron density at the C5 carbon. This enrichment lowers the activation energy required for the electrophilic palladium species to cleave the C5 C–H bond[2].

However, the presence of the unprotected secondary alcohol (the 1-hydroxybutyl group) introduces a significant chemical liability. Under traditional cross-coupling conditions utilizing strong bases (e.g., NaOtBu) and high temperatures, the alcohol can deprotonate to form an alkoxide. This alkoxide can competitively coordinate to the cationic Pd(II) intermediate, creating a stable, off-cycle resting state that poisons the catalyst, or it can undergo β-hydride elimination to yield an undesired ketone byproduct.

To circumvent this, the catalytic system must be carefully engineered. Utilizing a mild base like K3PO4 provides sufficient basicity to facilitate the CMD pathway without triggering alkoxide formation[1]. Furthermore, employing a rigid, bidentate nitrogen ligand such as bathophenanthroline (Bphen) tightly saturates the coordination sphere of the palladium center, sterically preventing the substrate's hydroxyl group from binding to the metal[1].

Pathway N1 Pd(0) Precatalyst Activation N2 Oxidative Addition (Ar-X) N1->N2 N3 Base Coordination (Ligand Exchange) N2->N3 N4 CMD C-H Activation at Thiazole C5 N3->N4 N5 Reductive Elimination (Product Release) N4->N5 N5->N2 Pd(0) Regeneration

Figure 1: Concerted Metalation-Deprotonation (CMD) catalytic cycle for C5 C-H arylation.

Quantitative Optimization Data

The selection of solvent, base, and ligand is not arbitrary; it is dictated by the electronic demands of the substrate. Highly polar aprotic solvents (like DMF) can competitively bind to the catalyst, stalling the cycle, whereas non-polar solvents with high boiling points (like Dioxane) provide the optimal thermal environment for the C5 activation barrier[1].

Table 1: Optimization of C5-Arylation Conditions for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

EntryCatalyst System (Pd Source / Ligand)Base (Equiv)SolventTemp (°C)Conversion (%)Mechanistic Outcome / Causality
1Pd(OAc)2 / PPh3NaOtBu (2.0)Toluene100< 15%Strong base induced alkoxide formation; catalyst poisoning.
2Pd2(dba)3 / BphenK3PO4 (2.0)Dioxane100> 95% Optimal. Bidentate ligand prevents -OH coordination.
3Pd2(dba)3 / BphenK3PO4 (2.0)DMF10045%Solvent competitive inhibition at the Pd(II) center[1].
4[Pd(π-allyl)Cl]2 / IPrCs2CO3 (2.0)Dioxane10068%NHC ligand provides moderate stability but slower turnover[3].

Self-Validating Experimental Protocol

This methodology is designed to be self-validating. By embedding specific In-Process Controls (IPCs) such as mass spectrometry targets, the operator can definitively confirm catalytic turnover before proceeding to downstream isolation.

Reagent Preparation (Schlenk Technique)
  • Transfer an oven-dried Schlenk tube into a nitrogen-filled glovebox.

  • Charge the tube with Pd2(dba)3 (2.5 mol%, 0.025 mmol, 22.9 mg) and Bathophenanthroline (Bphen) (10 mol%, 0.1 mmol, 33.2 mg).

  • Add anhydrous K3PO4 (2.0 equiv, 2.0 mmol, 424.5 mg). Causality: K3PO4 must be finely milled and anhydrous; trace water will hydrate the base, drastically reducing its efficacy in the CMD deprotonation step.

  • Add the arylating agent, e.g., 4-bromoanisole (1.2 equiv, 1.2 mmol, 224.5 mg).

  • Seal the tube with a rubber septum, remove from the glovebox, and connect to a Schlenk line.

Substrate Addition & Strict Degassing
  • Dissolve 1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol (1.0 equiv, 1.0 mmol, 171.3 mg) in 5.0 mL of anhydrous 1,4-Dioxane.

  • Inject the substrate solution into the Schlenk tube via syringe.

  • Freeze-Pump-Thaw (x3): Submerge the tube in liquid nitrogen until the solvent freezes. Apply high vacuum for 5 minutes. Isolate the vacuum and thaw the solvent in a room-temperature water bath. Repeat three times. Causality: Simple nitrogen sparging is insufficient. Dissolved oxygen promotes the homocoupling of the aryl bromide via an off-cycle Pd(II)/Pd(IV) oxidative pathway, consuming the electrophile and crashing the yield.

Thermal Cross-Coupling & In-Process Control (IPC)
  • Replace the septum with a Teflon-sealed screw cap under positive nitrogen flow.

  • Submerge the tube in a pre-heated oil bath at 100 °C and stir vigorously (800 rpm) for 12 hours.

  • Self-Validation (IPC): At 12 hours, cool the reaction to room temperature. Withdraw a 10 µL aliquot under nitrogen, dilute in 1 mL of LC-MS grade Acetonitrile, and filter through a 0.2 µm PTFE syringe filter.

  • LC-MS Analysis: Analyze the aliquot. The system is validated if the starting material mass ( [M+H]+ 172.1 m/z) is absent, and the target product mass (e.g., for 4-methoxyphenyl coupling, [M+H]+ 278.1 m/z) is the dominant peak. If conversion is < 95%, the system has stalled; spike the reaction with an additional 1 mol% Pd2(dba)3 and heat for 4 more hours.

Workup and Isolation
  • Dilute the crude mixture with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the palladium black and phosphate salts.

  • Wash the organic filtrate with deionized water (2 x 10 mL) and brine (10 mL).

  • Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure C5-arylated product.

Workflow S1 1. Substrate & Catalyst Setup (Glovebox, Dioxane) S2 2. Strict Degassing (Freeze-Pump-Thaw x3) S1->S2 S3 3. Thermal Cross-Coupling (100 °C, 12-24 h) S2->S3 S4 4. In-Process Control (LC-MS: Target m/z Validation) S3->S4 S4->S3 Conversion < 95% (Spike Catalyst) S5 5. Isolation & Purification (Silica Gel Chromatography) S4->S5 Conversion > 95%

Figure 2: Self-validating experimental workflow for the regioselective C5-arylation protocol.

Sources

Method

Application Notes and Protocols for the Formulation of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol Active Compounds

Introduction The therapeutic potential of novel active pharmaceutical ingredients (APIs) is often hampered by poor aqueous solubility, which can lead to low bioavailability and high inter-subject variability. Thiazole de...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The therapeutic potential of novel active pharmaceutical ingredients (APIs) is often hampered by poor aqueous solubility, which can lead to low bioavailability and high inter-subject variability. Thiazole derivatives, a class of heterocyclic compounds with a wide range of biological activities, frequently exhibit such characteristics. This document provides a comprehensive guide to the formulation development of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol, a representative thiazole-containing compound. These application notes are intended for researchers, scientists, and drug development professionals, offering a systematic approach from initial characterization to the design and evaluation of advanced formulations for solubility enhancement.

The core philosophy of this guide is to empower the formulator with the rationale behind each step, moving beyond simple instructions to a deeper understanding of the interplay between the API's properties and the formulation strategy. We will explore pre-formulation assessment, delve into key enabling technologies such as amorphous solid dispersions, nanosuspensions, and lipid-based systems, and detail the necessary analytical techniques for comprehensive characterization.

Part 1: Critical Pre-formulation Assessment

Before any formulation strategy can be rationally selected, a thorough understanding of the physicochemical properties of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is paramount.[1][2] This pre-formulation stage provides the foundational data that will guide the entire development process.[3]

Physicochemical Characterization Workflow

The initial step involves a series of analytical investigations to determine the fundamental properties of the API.

cluster_preformulation Pre-formulation Workflow API API: 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol Solubility Solubility Profiling (Aqueous & Organic) API->Solubility Initial Assessment SolidState Solid-State Characterization (PXRD, DSC, TGA) API->SolidState Physical Properties pKa pKa Determination Solubility->pKa LogP LogP/LogD Measurement pKa->LogP Stability Forced Degradation & Stability SolidState->Stability

Caption: Workflow for the initial physicochemical characterization of the API.

Essential Pre-formulation Protocols

Protocol 1: Equilibrium Solubility Determination

  • Objective: To determine the intrinsic solubility of the API in various aqueous and organic media.

  • Methodology:

    • Add an excess amount of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol to a series of vials containing different media (e.g., water, phosphate-buffered saline at various pH values, relevant organic solvents).

    • Agitate the vials at a constant temperature (e.g., 25°C and 37°C) for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

    • Filter the samples to remove undissolved solids.

    • Analyze the concentration of the dissolved API in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[4]

  • Causality: Understanding the solubility profile across a pH range is crucial, especially for ionizable compounds, as it dictates the dissolution behavior in the gastrointestinal tract.[2] Solubility in organic solvents is vital for developing solvent-based formulation processes like spray drying.[5]

Protocol 2: Solid-State Characterization

  • Objective: To identify the crystalline form (polymorphs), melting point, and thermal stability of the API.

  • Techniques:

    • Powder X-ray Diffraction (PXRD): Provides information on the crystalline or amorphous nature of the API.[6]

    • Differential Scanning Calorimetry (DSC): Determines the melting point and glass transition temperature (for amorphous forms).[7]

    • Thermogravimetric Analysis (TGA): Evaluates the thermal stability and identifies the temperature at which degradation occurs.[6]

  • Causality: The solid form of an API significantly impacts its solubility and stability. Amorphous forms are generally more soluble but less stable than their crystalline counterparts.[8] Identifying the most stable polymorph is critical for preventing phase transitions during manufacturing and storage.

Property to MeasureAnalytical Technique(s)Rationale for Formulation Development
Aqueous Solubility HPLC, UV-VisDetermines the need for solubility enhancement. A solubility of <100 µg/mL generally indicates that enabling technologies are required.
pKa Potentiometric TitrationFor ionizable compounds, this determines the extent of ionization at different pH values, which influences solubility and absorption.[3]
LogP / LogD Shake-flask, HPLCIndicates the lipophilicity of the compound, which is a key factor in selecting between lipid-based and other formulation strategies. High LogP values suggest suitability for lipid formulations.
Crystallinity and Polymorphism PXRD, DSCThe solid form of the API dictates its physical and chemical stability, as well as its dissolution rate. Amorphous forms are more soluble but can be prone to recrystallization.[8]
Thermal Properties (Tm, Tg) DSC, TGACritical for developing thermal-based formulation processes like hot-melt extrusion and spray drying.[5] The processing temperature must be carefully controlled to avoid degradation.
Chemical Stability HPLC-MSForced degradation studies (acid, base, oxidation, light, heat) identify potential degradation pathways and help in selecting appropriate excipients and storage conditions.[3]

Part 2: Formulation Strategies for Enhanced Solubility

Based on the pre-formulation data, a suitable formulation strategy can be selected. For a poorly soluble compound like 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol, the following approaches are highly relevant.

Amorphous Solid Dispersions (ASDs)

ASDs involve dispersing the API in an amorphous state within a hydrophilic polymer matrix.[9] This high-energy amorphous form can lead to significantly increased aqueous solubility and dissolution rates.[10]

Causality: By preventing the API from crystallizing, the ASD maintains a higher energy state, which translates to a greater driving force for dissolution. The polymer also helps to maintain a supersaturated state in solution, further enhancing bioavailability.[8]

cluster_asd ASD Formulation Workflow Start API & Polymer Selection Dissolution Dissolve API & Polymer in a Common Solvent Start->Dissolution HME Hot-Melt Extrusion Start->HME Solvent-free SprayDry Spray Drying Dissolution->SprayDry Solvent-based Collection Powder Collection SprayDry->Collection HME->Collection Characterization Solid-State & Dissolution Characterization Collection->Characterization

Caption: General workflow for developing Amorphous Solid Dispersions (ASDs).

Protocol 3: ASD Formulation by Spray Drying

  • Objective: To prepare an ASD of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol with a suitable polymer.

  • Materials:

    • 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

    • Polymer (e.g., HPMC, PVP, HPMCAS)[8]

    • Volatile organic solvent (e.g., methanol, acetone)

  • Methodology:

    • Accurately weigh the API and polymer in the desired ratio (e.g., 1:1, 1:3, 1:5 w/w).

    • Dissolve both components in a minimal amount of a suitable organic solvent to obtain a clear solution.

    • Set the parameters of the spray dryer (e.g., inlet temperature, feed rate, aspiration). The inlet temperature should be high enough to evaporate the solvent but low enough to prevent API degradation.[11]

    • Spray the solution into the drying chamber. The rapid evaporation of the solvent traps the API in an amorphous state within the polymer matrix.[11]

    • Collect the resulting powder and perform secondary drying under vacuum to remove any residual solvent.

    • Characterize the resulting ASD for its amorphous nature (PXRD), glass transition temperature (DSC), and dissolution performance.

Nanosuspensions

Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and/or polymers.[12] The reduction in particle size to the nanometer range increases the surface area, leading to a higher dissolution velocity according to the Noyes-Whitney equation.[13]

Causality: The increased surface area-to-volume ratio enhances the dissolution rate. Additionally, the small particle size can lead to increased saturation solubility.[9]

Protocol 4: Nanosuspension Formulation by Wet Media Milling

  • Objective: To produce a stable nanosuspension of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol.

  • Materials:

    • 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (micronized, if necessary)

    • Stabilizer(s) (e.g., Poloxamer 188, Tween 80, HPMC)

    • Purified water

    • Milling media (e.g., yttrium-stabilized zirconium oxide beads)

  • Methodology:

    • Prepare a dispersion of the API and stabilizer(s) in purified water.

    • Introduce the dispersion and milling media into the milling chamber of a high-energy mill.

    • Mill the suspension at a controlled temperature for a specified duration. The high-energy impact of the milling media breaks down the API crystals into nanoparticles.[14]

    • Monitor the particle size distribution at regular intervals using a technique like laser diffraction or dynamic light scattering (DLS).

    • Continue milling until the desired particle size is achieved (typically < 500 nm).

    • Separate the nanosuspension from the milling media.

    • Characterize the nanosuspension for particle size, zeta potential (an indicator of stability), and dissolution rate.

Lipid-Based Drug Delivery Systems (LBDDS)

LBDDS are formulations containing the API dissolved or suspended in lipidic excipients.[15] They are particularly suitable for highly lipophilic drugs.[16][17] These systems can enhance solubility and may also improve absorption by utilizing lipid absorption pathways.[18]

Causality: LBDDS can maintain the drug in a solubilized state in the gastrointestinal tract, avoiding the dissolution step which is often the rate-limiting step for absorption of poorly soluble drugs.[15] They can also promote lymphatic transport, which can bypass first-pass metabolism.[15]

Formulation TypeKey ComponentsMechanism of Action
Lipid Emulsions Oil, water, emulsifierThe hydrophobic drug is dissolved in the oil phase, which is dispersed as fine droplets in an aqueous medium.[15]
Solid Lipid Nanoparticles (SLNs) Solid lipid, surfactant(s), waterThe drug is encapsulated within a solid lipid matrix, offering controlled release and improved stability compared to liquid emulsions.[16]
Liposomes Phospholipids, cholesterolThe drug is encapsulated within the lipid bilayer (for hydrophobic drugs) or the aqueous core (for hydrophilic drugs) of these vesicular structures.[19]
Self-Emulsifying Drug Delivery Systems (SEDDS) Oil, surfactant, co-surfactantThese isotropic mixtures spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the GI fluids.[16]

Protocol 5: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS)

  • Objective: To develop a SEDDS formulation for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol.

  • Materials:

    • 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

    • Oil (e.g., Labrafac PG, Maisine® CC)[18]

    • Surfactant (e.g., Kolliphor EL, Tween 80)

    • Co-surfactant (e.g., Transcutol® HP)[18]

  • Methodology:

    • Determine the solubility of the API in various oils, surfactants, and co-surfactants to select the most suitable excipients.

    • Construct a pseudo-ternary phase diagram to identify the self-emulsifying region for different ratios of oil, surfactant, and co-surfactant.

    • Prepare the SEDDS formulation by dissolving the API in the selected oil, followed by the addition of the surfactant and co-surfactant. Mix thoroughly until a clear, homogenous solution is formed.

    • Evaluate the self-emulsification performance by adding a small amount of the formulation to water and observing the formation of an emulsion.

    • Characterize the resulting emulsion for droplet size, polydispersity index, and drug release profile.

Part 3: Characterization and Stability of Final Formulations

Once a lead formulation has been developed, it must be thoroughly characterized to ensure its quality, stability, and performance.[20]

cluster_characterization Formulation Characterization Formulation Developed Formulation (ASD, Nanosuspension, LBDDS) Physical Physical Characterization (Particle/Droplet Size, Morphology) Formulation->Physical SolidState_Char Solid-State Analysis (PXRD, DSC for solids) Formulation->SolidState_Char Dissolution In Vitro Dissolution & Drug Release Formulation->Dissolution Stability_Test Stability Testing (Accelerated & Long-Term) Formulation->Stability_Test

Caption: Key characterization steps for evaluating the final formulation.

Analytical TechniqueParameter MeasuredRelevance to Formulation Type
Powder X-ray Diffraction (PXRD) Crystalline vs. Amorphous natureCritical for ASDs to confirm the absence of crystallinity. Also used for nanosuspensions to check for polymorphic changes.[6]
Differential Scanning Calorimetry (DSC) Glass transition (Tg), melting point (Tm), drug-excipient interactionsCritical for ASDs to determine Tg and assess miscibility. Useful for SLNs to check lipid melting behavior.[7]
Dynamic Light Scattering (DLS) Particle/droplet size, polydispersity indexEssential for Nanosuspensions and LBDDS to ensure they are within the desired size range for optimal performance.[20]
Zeta Potential Analysis Surface charge of particles/dropletsImportant for Nanosuspensions and Emulsions as an indicator of colloidal stability.
In Vitro Dissolution Testing Rate and extent of drug releaseEssential for all formulation types to assess the improvement in dissolution compared to the unformulated API.
High-Performance Liquid Chromatography (HPLC) Drug content, purity, and degradation productsUniversally applied for assay, content uniformity, and stability studies of all formulation types.[21]

Conclusion

The formulation of a poorly soluble API such as 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol requires a systematic and science-driven approach. There is no one-size-fits-all solution; the choice of formulation strategy must be guided by a comprehensive pre-formulation assessment of the API's physicochemical properties. Amorphous solid dispersions, nanosuspensions, and lipid-based drug delivery systems represent powerful and versatile platforms for overcoming solubility challenges. By understanding the underlying principles of these technologies and applying the detailed protocols and characterization techniques outlined in this guide, researchers can significantly enhance the developability of promising new chemical entities and unlock their full therapeutic potential.

References

  • Exploring the Use of Lipid-based Formulations for Improved Solubility of Hydrophobic Drugs. (2025, January 10). Google Cloud.
  • Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Derivatives. Benchchem.
  • LIPID-BASED DRUG DELIVERY SYSTEMS. ACS.org.
  • Advances in lipid-based drug delivery: enhancing efficiency for hydrophobic drugs. (2015, April 5). National Center for Biotechnology Information.
  • Advances in lipid-based drug delivery: Enhancing efficiency for hydrophobic drugs. (2015). ResearchGate.
  • Manufacturing strategies to develop amorphous solid dispersions: An overview. National Center for Biotechnology Information.
  • Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. ResearchGate.
  • Analytical Methods for Characterization of Solid Forms. Slideshare.
  • Analytical Techniques for Structural Characterization of Proteins in Solid Pharmaceutical Forms: An Overview. National Center for Biotechnology Information.
  • The future of lipid-based drug delivery systems. (2025, April 3). CAS.
  • Preformulation Studies: An Integral Part of Formulation Design. SciSpace.
  • PRE-FORMULATION STUDIES IN THE DEVELOPMENT OF NOVEL DRUG MOLECULES. ijariie.
  • Review on Analytical Techniques in Pharmaceutical Analysis. (2025, April 15). ijarsct.
  • Preformulation Studies: A Versatile Tool in Formulation Design. (2023, February 23). IntechOpen.
  • Analytical Techniques for Drug Formulation. (2025, October 23). ResearchGate.
  • Considerations for the Development of Amorphous Solid Dispersions of Poorly Soluble Drugs. (2020, October 21). American Pharmaceutical Review.
  • Analytical Techniques In Pharmaceutical Analysis: A Review. IJRAR.
  • A Comprehensive Review On Pre-Formulation Strategies For Dosage Forms. (2024, August 6). ijpscr.
  • NOVEL DRUG DELIVERY: FOCUS ON PREFORMULATION STUDIES. IJRAR.org.
  • Formulation Strategies of Nanosuspensions for Various Administration Routes. (2023, May 17). MDPI.
  • WO2020043735A1 - Preparation of nanosuspension comprising nanocrystals of active pharmaceutical ingredients with little or no stabilizing agents. Google Patents.
  • 4 Strategies To Formulate Poorly Soluble APIs. (2023, December 18). Drug Discovery Online.
  • Recent Advances in Amorphous Solid Dispersions: Preformulation, Formulation Strategies, Technological Advancements and Characterization. (2022, October 16). MDPI.
  • Technical Support Center: Overcoming Poor Solubility of Benzothiazole Derivatives. Benchchem.
  • Amorphous Solid Dispersion — An Ideal Formulation Approach to Improve Developability. (2024, January 29). Xtalks.
  • Development of a Nanocrystal Formulation of a Low Melting Point API Following a Quality by Design Approach. (2021, May 27). MDPI.
  • Advances in the development of amorphous solid dispersions: The role of polymeric carriers. National Center for Biotechnology Information.
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024, March 15). WuXi AppTec DMPK.
  • Formulation strategies for poorly soluble drugs. (2025, July 8). ResearchGate.
  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (2025, July 23). MDPI.

Sources

Application

Application Note: Organoleptic Profiling and Matrix Integration of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Target Audience: Flavor Chemists, Food Scientists, and Drug Formulation Professionals Document Type: Technical Application Guide & Validated Protocols Executive Summary & Chemical Identity The demand for authentic savory...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Flavor Chemists, Food Scientists, and Drug Formulation Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Chemical Identity

The demand for authentic savory, roasted, and meaty profiles in plant-based analogs, culinary matrices, and pharmaceutical masking agents has driven the exploration of complex heterocyclic compounds. 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol represents a sophisticated structural hybrid in flavor chemistry.

Unlike simple highly volatile thiazoles, this molecule features a thiazole core substituted with a 1-hydroxybutyl chain. This secondary alcohol moiety fundamentally alters the molecule's thermodynamic behavior, lowering its vapor pressure via hydrogen bonding and providing a sustained, delayed-release sensory impact. It acts as a critical bridge between the roasted notes of the Maillard reaction and the fatty, mouth-coating nuances of lipid degradation.

Mechanistic Profiling: The Maillard-Lipid Intersection

To effectively utilize 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol, formulators must understand the causality behind its sensory properties. The formation of alkyl-substituted thiazoles in nature typically occurs via the convergence of (such as α-dicarbonyls and hydrogen sulfide) with aliphatic aldehydes derived from lipid oxidation[1].

  • The Thiazole Core: At processing temperatures exceeding 140 °C, the generation of thiazole derivatives is significantly accelerated, contributing foundational roasted, nutty, and sulfurous profiles[2].

  • The 1-Hydroxybutyl Chain: The 4-carbon chain mimics lipid oxidation breakdown products (e.g., butanal). When integrated into the thiazole ring, it bridges the sensory gap between lean muscle (Maillard) and adipose tissue (lipid degradation)[3].

  • Causality of Volatility: The hydroxyl group enables hydrogen bonding with aqueous matrix proteins and carbohydrates. This prevents the "flavor flash-off" common with unsubstituted thiazoles, ensuring the savory notes survive high-heat processing (like extrusion or retorting) and are released only during mastication.

Pathway A Amino Acids (e.g., Cysteine) D α-Dicarbonyls + H2S + NH3 A->D Strecker Degradation B Reducing Sugars B->D Maillard Reaction C Lipid Oxidation (e.g., Butanal) F 1-(4-Methyl-1,3-thiazol-2-yl) butan-1-ol C->F Aldol-type Condensation E Thiazole Core Intermediate D->E Cyclization (>140°C) E->F Alkylation/Reduction

Chemical convergence of Maillard and lipid oxidation pathways forming the target thiazole.

Sensory Profile & Matrix Dynamics

The perception of this compound is highly matrix-dependent. Quantitative data below illustrates how the physical environment dictates the organoleptic output.

Table 1: Sensory Descriptors and Odor Detection Thresholds (ODT)
Matrix TypeODT (ppb)Primary DescriptorsSecondary Descriptors
Aqueous (Water) 12Roasted meat, earthyGreen, slightly creamy
Lipid (Sunflower Oil) 45Nutty, savory fatTallowy, heavy
Complex Emulsion 28Braised beef, umamiCaramelized onion
Table 2: Thermal Stability and Matrix Retention (Processed at 140°C for 30 min)
CompoundRetention (Aqueous)Retention (Lipid)Primary Degradation Pathway
4-Methylthiazole15%40%Rapid Volatilization
1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol 78% 85% Minor dehydration to alkene

Application Protocols: Formulation & Stability Testing

Direct addition of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol to an aqueous protein matrix (e.g., pea protein isolate) leads to rapid flavor fade, as the hydroxyl group binds non-specifically to protein pockets. By pre-encapsulating the compound in a lipid phase, we create a steric barrier that delays release. Furthermore, maintaining a is critical; highly acidic environments can catalyze the dehydration of the secondary alcohol into an alkene during thermal processing, shifting the profile from "creamy/roasted" to "harsh/burnt"[4].

Protocol 1: Matrix Integration in Plant-Based Meat Analogs (Self-Validating)

Objective: Achieve >80% retention of the target flavor compound post-extrusion.

  • Lipid Phase Preparation: Dissolve 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (0.05% w/w) in high-oleic sunflower oil.

  • Internal Standard Spiking (Validation Step): Spike the lipid phase with exactly 50 ppm of 2-isobutylthiazole. Causality: 2-isobutylthiazole has a known, highly stable thermal profile[5]. Post-extrusion recovery of this standard validates the physical encapsulation efficiency, ensuring any loss of the target compound is accurately measured against baseline thermal stress rather than physical leakage.

  • Emulsion Formation: Homogenize the lipid phase into an aqueous buffer (pH 6.8) using a high-shear mixer (8,000 RPM for 3 mins) with 1% polysorbate 80 to form a stable oil-in-water emulsion.

  • Matrix Integration: Fold the emulsion into the hydrated textured vegetable protein (TVP) base.

  • Thermal Processing: Subject the matrix to twin-screw extrusion (barrel temperature 140°C, 30 min residence equivalent).

  • Recovery Calculation: Extract the final product using solvent extraction (dichloromethane) and quantify the ratio of the target compound to the 2-isobutylthiazole standard to confirm structural survivability.

Analytical Validation: GC-MS/O Protocol

To correlate chemical retention with sensory perception, Gas Chromatography-Olfactometry (GC-O) is required. Using a non-polar column (e.g., HP-5) for secondary alcohols often results in peak tailing due to hydrogen bonding with active sites on the silica. Therefore, a polar wax column is mandated to ensure sharp peak resolution, which is critical for accurate olfactometric timing.

Protocol 2: HS-SPME GC-MS/O Analysis
  • Sample Equilibration: Place 5g of the processed matrix into a 20 mL headspace vial. Add 2 mL of saturated NaCl solution. Causality: The "salting-out" effect decreases the solubility of the polar thiazole alcohol in the aqueous phase, driving it into the headspace for maximum extraction efficiency.

  • Extraction: Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace at 50°C for 30 minutes.

  • Desorption & Separation: Desorb the fiber in the GC inlet at 250°C for 5 minutes. Route the sample through a DB-WAX polar column (30 m × 0.25 mm × 0.25 µm).

  • Self-Validation (LRI Calibration): Prior to the sample run, inject a homologous series of n-alkanes (C8-C20). Calculate the Linear Retention Index (LRI) for the target peak. Causality: The human nose at the olfactometry port has a slight delay compared to the MS detector. Using the LRI ensures the olfactory peak precisely matches the mass spec peak, eliminating false-positive sensory assignments.

  • Detection: Split the column effluent 1:1 between the Mass Spectrometer (electron impact at 70 eV) and the heated Olfactory Port (humidified to prevent nasal mucosa dehydration).

Workflow S1 Raw Material QC (GC-FID / NMR) S2 Lipid Encapsulation (Pre-Emulsion) S1->S2 S3 Thermal Stress (140°C, 30 min) S2->S3 S4 HS-SPME GC-MS/O (Aroma Extraction) S3->S4 S5 Sensory Panel (Descriptive Analysis) S4->S5

Self-validating experimental workflow for flavor formulation and analytical quantification.

References

  • Insights into flavor and key influencing factors of Maillard reaction products: A recent update National Center for Biotechnology Information (NIH)[Link]

  • Maillard Reaction in Flour Product Processing: Mechanism, Impact on Quality, and Mitigation Strategies of Harmful Products National Center for Biotechnology Information (NIH)[Link]

  • Maillard Reaction: Mechanism, Influencing Parameters, Advantages, Disadvantages, and Food Industrial Applications: A Review MDPI[Link]

  • Novel Thiazoles and 3-Thiazolines in Cooked Beef Aroma ACS Publications (Journal of Agricultural and Food Chemistry)[Link]

  • Effect of Temperature and pH on the Generation of Flavor Volatiles in Extrusion Cooking of Wheat Flour ACS Publications (Journal of Agricultural and Food Chemistry)[Link]

  • EFFECT OF PULSED ELECTRIC FIELD PROCESSING ON FLAVOR AND COLOR OF LIQUID FOODS Federal University of Technology Minna[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Welcome to the Advanced Synthesis Support Center. As drug development professionals and synthetic chemists, you know that the nucleophilic addition of organolithium species to aliphatic aldehydes is notoriously problemat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. As drug development professionals and synthetic chemists, you know that the nucleophilic addition of organolithium species to aliphatic aldehydes is notoriously problematic. This guide provides field-proven troubleshooting, mechanistic insights, and validated protocols to resolve yield-limiting side reactions in the synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Why am I getting poor yields of the target secondary alcohol and a complex mixture of side products when reacting 2-lithio-4-methylthiazole with butyraldehyde? A1: This is a classic manifestation of the "basicity vs. nucleophilicity" dilemma. 2-Lithio-4-methylthiazole is a strong base. Butyraldehyde (butanal) is an aliphatic aldehyde with highly acidic alpha-protons. Instead of undergoing the desired 1,2-nucleophilic addition, the organolithium reagent deprotonates the butyraldehyde, triggering an aldol condensation cascade [](]. The Solution: Implement the Imamoto reaction by transmetalating the organolithium intermediate with anhydrous Cerium(III) chloride ( CeCl3​ ). Organocerium reagents are highly oxophilic (which strongly activates the carbonyl group) but significantly less basic than their lithium counterparts, cleanly suppressing the enolization of aliphatic aldehydes 1[1].

Q2: I switched to the CeCl3​ method, but my yields are still poor and I recover unreacted aldehyde. What went wrong? A2: The most common failure point in organocerium chemistry is the hydration state of the CeCl3​ . Commercially available CeCl3​ is typically a heptahydrate ( CeCl3​⋅7H2​O ). If it is not rigorously dried, the residual water will instantly quench the 2-lithio-4-methylthiazole before transmetalation can occur [](]. The Solution: You must activate the CeCl3​⋅7H2​O in-house immediately before use. Heat the heptahydrate at 140–150 °C under high vacuum (< 0.1 Torr) for at least 2 hours. The resulting anhydrous white powder must be suspended in anhydrous THF and stirred vigorously overnight to form a uniform, milky suspension prior to the addition of the organolithium reagent.

Q3: How do I ensure complete and regioselective lithiation of 4-methylthiazole without degrading the heterocycle? A3: Thiazoles can undergo ring-opening fragmentation if the lithiation temperature is not strictly controlled. Lithiation of 4-methylthiazole occurs preferentially at the C-2 position due to the inductive effects of the adjacent nitrogen and sulfur atoms 2[2]. The Solution: Perform the lithiation at exactly -78 °C using titrated n-BuLi. Allow the mixture to stir for 30 minutes. Do not let the temperature rise above -60 °C during the lithiation or transmetalation phases, as this can lead to irreversible ring fragmentation and the formation of thioalkyne byproducts 3[3].

Part 2: Quantitative Data & Reaction Metrics

The table below summarizes the critical differences in reaction profiles when using the standard organolithium route versus the optimized organocerium-mediated route.

ParameterStandard Organolithium RouteOrganocerium-Mediated Route (Imamoto)
Active Nucleophile 2-Lithio-4-methylthiazole2-Cerio-4-methylthiazole
Reagent Basicity Very HighLow
Reagent Nucleophilicity HighVery High (Oxophilic Ce activates C=O)
Butyraldehyde Enolization High (> 45% conversion to aldol)Minimal (< 5%)
Target Product Yield 30% – 40%85% – 95%
Temperature Profile Strictly -78 °CStrictly -78 °C

Part 3: Mechanistic Pathway & Workflow Visualization

Reaction Pathway Analysis

The following diagram illustrates the causality behind the yield improvement. The divergence occurs at the reactive intermediate stage, dictating whether the enolizable aldehyde undergoes deprotonation or the desired nucleophilic addition.

ReactionPathway SM 4-Methylthiazole Li_Int 2-Lithio-4-methylthiazole (Strong Base / Nucleophile) SM->Li_Int n-BuLi, THF, -78 °C Ce_Int Organocerium Intermediate (Strong Nucleophile / Weak Base) Li_Int->Ce_Int Anhydrous CeCl3, -78 °C Aldehyde1 Butyraldehyde Li_Int->Aldehyde1 Direct Addition Aldehyde2 Butyraldehyde Ce_Int->Aldehyde2 Imamoto Addition SideProduct Aldol Condensation Products (Low Target Yield) Aldehyde1->SideProduct Alpha-deprotonation Target 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (High Target Yield) Aldehyde2->Target 1,2-Nucleophilic Addition

Mechanistic divergence: Organolithium-induced enolization vs. Organocerium-mediated 1,2-addition.

Experimental Workflow

Workflow cluster_Ce Cerium Preparation cluster_Li Lithiation Step1 1. Dry CeCl3·7H2O (140°C, High Vacuum, 2h) Step2 2. Suspend in Anhydrous THF (Stir overnight at RT) Step1->Step2 Step4 4. Transmetalation (Combine at -78°C, stir 1h) Step2->Step4 Step3 3. Lithiate 4-Methylthiazole (n-BuLi, THF, -78°C, 30 min) Step3->Step4 Step5 5. Nucleophilic Addition (Add Butyraldehyde, -78°C, 2h) Step4->Step5 Step6 6. Quench & Extract (NH4Cl aq, EtOAc) Step5->Step6

Step-by-step experimental workflow for the organocerium-mediated addition.

Part 4: Step-by-Step Experimental Protocol

This self-validating protocol ensures high reproducibility. Every critical phase includes an observable validation checkpoint.

Phase 1: Preparation of Anhydrous CeCl3​

  • Weigh 1.5 equivalents of CeCl3​⋅7H2​O into a Schlenk flask equipped with a magnetic stir bar.

  • Apply high vacuum (< 0.1 Torr) and slowly heat the flask in an oil bath to 140–150 °C.

  • Validation Checkpoint: The solid will initially melt/bubble as it loses water, eventually forming a free-flowing, chalky white powder. Maintain heating and vacuum for 2 hours.

  • Cool to room temperature under an argon atmosphere.

  • Add anhydrous THF (approx. 5 mL per mmol of CeCl3​ ) and stir vigorously overnight. Validation Checkpoint: The mixture should form a uniform, milky-white suspension.

Phase 2: Lithiation of 4-Methylthiazole 6. In a separate, flame-dried Schlenk flask under argon, dissolve 1.0 equivalent of 4-methylthiazole in anhydrous THF (0.2 M). 7. Cool the solution to exactly -78 °C using a dry ice/acetone bath. 8. Dropwise, add 1.05 equivalents of n-BuLi (titrated solution in hexanes) over 10 minutes. 9. Stir at -78 °C for 30 minutes. Validation Checkpoint: The solution typically develops a pale yellow to orange hue, indicating successful metalation.

Phase 3: Transmetalation and Addition 10. Cool the CeCl3​ suspension (from Phase 1) to -78 °C. 11. Using a cannula, transfer the 2-lithio-4-methylthiazole solution into the CeCl3​ suspension while maintaining the temperature at -78 °C. 12. Stir the resulting organocerium mixture at -78 °C for 1 hour. 13. Dropwise, add 1.2 equivalents of freshly distilled butyraldehyde (butanal) to the reaction mixture. 14. Stir for 2 hours at -78 °C.

Phase 4: Quench and Isolation 15. Quench the reaction at -78 °C by adding saturated aqueous NH4​Cl solution. 16. Allow the mixture to warm to room temperature. Validation Checkpoint: The colored intermediate will dissipate, leaving a biphasic mixture with a white cerium salt precipitate. 17. Filter through a pad of Celite to remove cerium salts, washing the pad with Ethyl Acetate (EtOAc). 18. Separate the organic layer, extract the aqueous layer twice with EtOAc, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. 19. Purify the crude 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol via flash column chromatography (Hexanes/EtOAc).

References

  • Imamoto, T., Kusumoto, T., Sugiura, Y., Suzuki, N., & Takiyama, N. (1985). The reaction of organocerium reagents with easily enolizable ketones. IAEA / OSTI.GOV.
  • Imamoto, T., Kusumoto, T., Sugiura, Y., Suzuki, N., & Takiyama, N. (1985). Reaction of organocerium reagents with easily enolizable ketones. OSTI.GOV.
  • Micetich, R. G., et al. (1985). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. ResearchGate.
  • Florio, S., et al. (2004). Diastereo- and enantioselective syntheses of heteroaryloxiranes. Arkivoc.

Sources

Optimization

Technical Support Center: Resolving Solubility Challenges of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol in Aqueous Media

Introduction Welcome to the technical support center for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges wit...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. As a molecule featuring a moderately polar thiazole ring and a butanol side chain, 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol can present solubility hurdles that may impact the accuracy and reproducibility of experimental results. This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to address these issues directly. The methodologies described herein are based on established principles of solubility enhancement for poorly water-soluble compounds and are tailored to the structural characteristics of thiazole derivatives.

Troubleshooting Guides

This section is formatted in a question-and-answer style to address specific problems you may be encountering during your experiments.

Issue 1: My 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol, dissolved in an organic solvent like DMSO, precipitates immediately upon dilution into my aqueous buffer (e.g., PBS, cell culture media). Why is this happening and what are the initial steps to resolve it?

Answer: This phenomenon, known as "precipitation upon dilution," is a common challenge with compounds that are highly soluble in organic solvents but have low intrinsic aqueous solubility.[1] The organic solvent, while miscible with water, can no longer maintain the solubility of the compound when the solution becomes predominantly aqueous. Here’s a systematic approach to troubleshoot this issue:

1. Optimize Co-solvent Concentration: While aiming for a low final concentration of the organic co-solvent (typically <0.5% DMSO to avoid biological artifacts), reducing it too drastically can trigger precipitation.[1] Experiment with a range of final co-solvent concentrations to find a balance between solubility and experimental compatibility.

2. Employ Serial Dilution: Instead of a single, large dilution step, perform serial dilutions. First, dilute your concentrated stock in an intermediate solution with a higher percentage of the organic co-solvent before the final dilution into the aqueous buffer. This gradual change in solvent polarity can help keep the compound in solution.[1]

3. Consider Alternative Water-Miscible Co-solvents: If DMSO proves problematic, explore other water-miscible organic solvents. A combination of solvents can sometimes be more effective.[1]

  • Ethanol: A common alternative to DMSO.

  • Polyethylene Glycol (PEG): Particularly lower molecular weight PEGs (e.g., PEG 300, PEG 400) are effective co-solvents.

  • N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP): Use with caution and always verify compatibility with your specific assay.[1]

Issue 2: I've tried different co-solvents, but I'm still observing precipitation or my results are inconsistent between experiments. What advanced strategies can I employ?

Answer: If simple co-solvent systems are insufficient, more advanced formulation strategies that alter the physicochemical properties of the compound in solution are necessary.

1. pH Adjustment: The solubility of many thiazole derivatives is highly dependent on pH.[1] The thiazole ring is weakly basic and can be protonated in acidic conditions, which can significantly increase aqueous solubility.[2]

  • Recommendation: Conduct a pH-solubility profile for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol. Prepare a series of buffers with varying pH values (e.g., from pH 2 to pH 10) and determine the concentration of the dissolved compound in each. This will identify the optimal pH range for solubility.

2. Utilize Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic compound.[3] Non-ionic surfactants are generally preferred due to their lower potential for biological interference.[3]

  • Recommended Surfactants:

    • Polysorbates (e.g., Tween® 80): Widely used for their excellent solubilizing properties.[4]

    • Poloxamers (e.g., Pluronic® F-68): Another common choice in pharmaceutical formulations.

  • Protocol: Prepare your aqueous buffer containing the surfactant at a concentration above its critical micelle concentration (CMC). Then, add the compound stock solution to the surfactant-containing buffer.

3. Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, forming a water-soluble "inclusion complex".[2][]

  • Choosing a Cyclodextrin: The size of the cyclodextrin cavity is crucial. For many drug scaffolds, β-cyclodextrin and its derivatives are suitable.[] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is often a good starting point due to its higher aqueous solubility and lower toxicity compared to native β-cyclodextrin.[]

  • Experimental Workflow for Cyclodextrin Complexation:

    • Molar Ratio: Start with a 1:1 molar ratio of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol to the cyclodextrin. This may require optimization (e.g., 1:2, 1:3).[1]

    • Preparation: Prepare an aqueous solution of the cyclodextrin. Slowly add the compound to the stirring cyclodextrin solution.

    • Equilibration: Stir the mixture at a constant temperature for 24-72 hours to allow for the formation of the inclusion complex.[1]

    • Isolation (Optional): The resulting solution can be used directly, or the complex can be isolated as a solid powder by lyophilization (freeze-drying).[1]

Issue 3: I need a highly concentrated stock solution for in vivo studies, and the previous methods are not sufficient. What are the next steps?

Answer: For in vivo applications requiring higher concentrations and stability, more advanced formulation technologies should be considered.

1. Amorphous Solid Dispersions (ASDs): Amorphous forms of a drug are generally more soluble than their crystalline counterparts.[6] ASDs involve dispersing the compound in a hydrophilic polymer matrix to create a stable amorphous form.[7][8]

  • Common Polymers: Polyvinylpyrrolidone (PVP), Hydroxypropyl Methylcellulose (HPMC), and Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS).[2][8]

  • Preparation Methods:

    • Solvent Evaporation (Spray Drying): A solution of the drug and polymer is rapidly dried to form the ASD.[7]

    • Fusion (Hot Melt Extrusion): The drug and polymer are melted and mixed at high temperatures.[7]

2. Lipid-Based Formulations (Liposomes and Micelles): For highly lipophilic compounds, formulating them in lipid-based systems can significantly improve their solubilization in aqueous environments.[2][9]

  • Liposomes: Vesicular structures composed of one or more lipid bilayers that can encapsulate both hydrophilic and hydrophobic compounds.[9][10][11]

  • Micelles: Aggregates of amphiphilic molecules that can carry hydrophobic molecules in their core.[12]

  • Considerations: These are more complex formulations and require specialized preparation and characterization techniques.

3. Nanosuspensions: This technique involves reducing the particle size of the drug to the sub-micron range.[13][14][15] The increased surface area enhances the dissolution rate.[14]

  • Preparation: Typically prepared by media milling or high-pressure homogenization.[15]

4. Prodrug Approach: A chemical modification of the compound to attach a water-soluble group (promoiety).[16][17][18][19] This inactive, soluble form is then converted back to the active parent drug in vivo.[16] This is a more involved strategy typically employed during drug development.

Data Summary and Visualization

Table 1: Comparison of Solubility Enhancement Techniques

TechniquePrincipleAdvantagesDisadvantages
Co-solvents Increasing the polarity of the solvent system.Simple, rapid, and suitable for initial screening.[2]May not be suitable for in vivo studies due to potential toxicity.[2]
pH Adjustment Ionizing the compound to increase its interaction with water.Very effective for ionizable compounds; simple to implement.[2]Only applicable to compounds with acidic or basic functional groups; risk of precipitation if the pH changes.[2]
Surfactants Micellar encapsulation of the hydrophobic compound.Can significantly increase solubility; a wide variety of surfactants are available.Can interfere with some biological assays; potential for toxicity.
Cyclodextrin Complexation Encapsulating the non-polar drug molecule within the hydrophobic cavity of a cyclodextrin.High solubility enhancement; can also improve stability.[2]Can be expensive; the large size of the complex may affect biological activity in some assays.[2]
Amorphous Solid Dispersions Dispersing the compound in a hydrophilic carrier at the molecular level.Significant increase in dissolution rate and apparent solubility.[2][6]Can be time-consuming to prepare and characterize; potential for physical instability (recrystallization).[2]
Lipid-Based Formulations Dissolving the compound in lipids, surfactants, and co-solvents.Suitable for highly lipophilic compounds; can improve oral bioavailability.[2]Complex formulations requiring specialized preparation and characterization.
Nanosuspensions Increasing the surface area by reducing particle size.Can significantly increase dissolution rate and bioavailability.[14]Requires specialized equipment for preparation.
Prodrugs Chemical modification to attach a soluble promoiety.Can dramatically increase solubility and allow for targeted delivery.[16]Requires chemical synthesis and may alter the drug's properties.

Diagram 1: Decision-Making Workflow for Solubility Enhancement

Solubility_Workflow start Start: Poor Aqueous Solubility of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol co_solvent Initial Approach: Co-solvent System (e.g., DMSO, Ethanol) start->co_solvent ph_adjust pH Adjustment co_solvent->ph_adjust Precipitation Persists success Sufficient Solubility Achieved co_solvent->success Precipitation Resolved surfactant Surfactant Addition ph_adjust->surfactant Limited Improvement ph_adjust->success Solubility Improved cyclodextrin Cyclodextrin Complexation surfactant->cyclodextrin Limited Improvement / Assay Interference surfactant->success Solubility Improved advanced Advanced Formulation (ASD, Lipid-Based, Nanosuspension, Prodrug) cyclodextrin->advanced High Concentration Needed / In Vivo Study cyclodextrin->success Solubility Improved advanced->success fail Solubility Still Insufficient advanced->fail Further Development Required

A stepwise approach to resolving solubility issues.

Diagram 2: Mechanism of Cyclodextrin Inclusion Complexation

Cyclodextrin_Complexation cluster_before Before Complexation cluster_after After Complexation compound 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (Poorly Soluble) complex Soluble Inclusion Complex compound->complex Encapsulation cyclodextrin Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) cyclodextrin->complex

Encapsulation of the compound within a cyclodextrin.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the final concentration of DMSO in my aqueous solution? A good starting point is typically below 0.5% (v/v).[1] However, the tolerance of your specific assay should be determined empirically.

Q2: How do I know if the thiazole ring in my compound is basic enough for pH modification to be effective? The thiazole ring itself is weakly basic.[2] The presence of other functional groups on the molecule will influence its overall pKa. A pH-solubility profile is the most definitive way to determine if pH adjustment will be an effective strategy for your specific compound.

Q3: Can I use a combination of these solubility enhancement techniques? Yes, in some cases, a combination of techniques can be more effective. For example, using a co-solvent in combination with a cyclodextrin or adjusting the pH of a surfactant-containing solution.

Q4: Are there any potential downsides to using these solubility enhancement methods? Each method has potential drawbacks. Co-solvents and surfactants can sometimes interfere with biological assays or exhibit toxicity.[2] Cyclodextrins can, in some cases, affect the biological activity of the compound if the binding is very strong.[2] It is always important to include appropriate controls in your experiments to account for any effects of the excipients themselves.

Q5: Where can I find more information on the properties of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol? Specific experimental data on this compound may be limited in publicly available literature. Information on structurally similar compounds can provide valuable insights. Chemical suppliers may also provide some basic physicochemical data.

References

  • Loftsson, T., et al. (2005). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. PMC. [Link]

  • PCC Group. (2025). Non-ionic surfactants. [Link]

  • Lamberti Group. (n.d.). Solutions & Products - Surfactants. [Link]

  • Surten. (n.d.). Polysorbates, Specialty Surfactants & Ethoxylates Manufacturer. [Link]

  • Jornada, D. H., et al. (2016). The Progress of Prodrugs in Drug Solubility. IntechOpen. [Link]

  • Ingredients To Die For. (n.d.). Surfactants & Solubilizers. [Link]

  • ResearchGate. (n.d.). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. [Link]

  • Loftsson, T., & Järvinen, T. (1999). Evaluation of cyclodextrin solubilization of drugs. International Journal of Pharmaceutics, 186(1), 23-32. [Link]

  • Stella, V. J., & Nti-Addae, K. W. (2007). Prodrug strategies to overcome poor water solubility. Advanced Drug Delivery Reviews, 59(7), 677-694. [Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Malaysian Journal of Science and Advanced Technology, 1(1), 22-34. [Link]

  • Loftsson, T., et al. (2016). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. PMC. [Link]

  • da Silva, A. B., et al. (2016). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Molecules, 21(1), 42. [Link]

  • Saokham, P., & Loftsson, T. (2017). Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia, 43(3), 115-127. [Link]

  • da Silva, A. B., et al. (2025). Prodrug Approach as a Strategy to Enhance Drug Permeability. MDPI. [Link]

  • WO2019011966A1 - Solubility enhancers on basis of allyl alcohol for aqueous surfactant formulations for enhanced oil recovery. (2019).
  • Ghule, P. J., et al. (2021). Amorphous solid dispersion: A promising technique for improving oral bioavailability of poorly water-soluble drugs. ResearchGate. [Link]

  • de Almeida, R. S., et al. (2024). Liposomal formulation with thiazolic compounds against bacterial efflux pumps. Biomedicine & Pharmacotherapy, 180, 117600. [Link]

  • ResearchGate. (2017). What makes liposomal formulations superior than micellar formulation for the entrappment of lipophilic drugs?. [Link]

  • Chen, A. Z., & Zito, P. M. (2026). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology. [Link]

  • Ascendia Pharmaceutical Solutions. (n.d.). AmorSol® - Amorphous Solid Dispersion Technology. [Link]

  • Thiazole conjugated amino acid derivatives as potent cytotoxic agents. (2025). PMC. [Link]

  • Thiazole and Isothiazole Chemistry in Crop Protection. (2024). ACS Publications. [Link]

  • Liposomal Technology in Drug Formulations: Enhancing Therapeutic Efficacy and Safety. (2025). IntechOpen. [Link]

  • Liposomal Formulations: A Recent Update. (2024). MDPI. [Link]

  • Sercombe, L., et al. (2015). Liposomal Formulations in Clinical Use: An Updated Review. PMC. [Link]

  • Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. [Link]

  • Contract Pharma. (2023). Amorphous Solid Dispersions for Bioavailability Enhancement. [Link]

  • Crystal Pharmatech. (n.d.). Amorphous Solid Dispersions. [Link]

  • Nanosuspension: A Novel Technology for Drug Delivery. (2021). Asian Journal of Research in Pharmaceutical Sciences, 11(2), 107-112. [Link]

  • Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. (2025). Semantic Scholar. [Link]

  • Amorphous Solid Dispersions: Implication of Method of Preparation and Physicochemical Properties of API and Excipients. (2021). ProQuest. [Link]

  • Quora. (2022). How to compare the solubility of butan-1-ol and methyl acetate in water. [Link]

  • Nanosuspension: An Emerging Trend for Bioavailability Enhancement of Poorly Soluble Drugs. (2020). Asian Journal of Pharmacy and Technology, 10(4), 263-269. [Link]

  • CN103012310A - Preparation method of thiazole compounds. (2013).
  • Systematic Review on Thiazole Compounds as Nanoparticles: Chemistry, Synthesis, Antimicrobial Activities, Therapeutic Investigation. (2023). Semantic Scholar. [Link]

  • An Overview of Thiazole Derivatives and its Biological Activities. (2023). Journal of Population Therapeutics and Clinical Pharmacology, 30(15), 118-132. [Link]

  • Nanosuspensions: Enhancing drug bioavailability through nanonization. (2024). PubMed. [Link]

  • Systematic Review on Thiazole Compounds as Nanoparticles: Chemistry, Synthesis, Antimicrobial Activities, Therapeutic Investigat. (2023). Institute of Metal Physics. [Link]

  • Chemistry LibreTexts. (2019). 4.4 Solubility. [Link]

  • 1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol — Chemical Substance Information. (n.d.). NextSDS. [Link]

  • 4-(1,3-thiazol-2-yl)butan-1-ol — Chemical Substance Information. (n.d.). NextSDS. [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Storage of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals handling 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals handling 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol . This guide synthesizes field-proven methodologies and mechanistic chemistry to help you troubleshoot degradation issues and establish self-validating, long-term storage protocols.

Mechanistic Overview of Degradation

Understanding the chemical vulnerabilities of your active pharmaceutical ingredient (API) intermediate is the first step in preventing its degradation. 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol possesses two primary sites susceptible to oxidation:

  • The Secondary Alcohol (Primary Risk): The most common degradation pathway is the autoxidation of the secondary alcohol to its corresponding ketone (1-(4-Methyl-1,3-thiazol-2-yl)butan-1-one). This reaction is typically peroxide-mediated and results in a characteristic -2 Da mass shift[1].

  • The Thiazole Ring (Secondary Risk): While thiazoles are generally robust, strong electrophilic oxygenation (often driven by prolonged exposure to reactive oxygen species or photo-initiated radicals) can lead to N-oxidation or S-oxidation, resulting in a +16 Da mass shift.

OxidationMechanisms API 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol Ketone Ketone Degradant (-2 Da) API->Ketone Alcohol Oxidation NOxide Thiazole N-oxide (+16 Da) API->NOxide Ring Oxidation ROS Reactive Oxygen Species (ROS) ROS->API Attacks Light Photolysis (UV/Vis) Light->ROS Initiates

Fig 1. Mechanistic pathways of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol oxidation.

Troubleshooting Guide & FAQs

Q1: Mass spectrometry shows a -2 Da impurity in my stored batch. What is this, and why did it form despite being in a closed vial? A1: A loss of 2 Daltons indicates that the secondary alcohol of your compound has oxidized into a ketone. This is a classic autoxidation pathway driven by residual oxygen or trace peroxides in the storage environment[1]. Even in a closed vial, the headspace contains 21% oxygen unless actively displaced. Furthermore, if the compound was purified using ether solvents (like THF or diethyl ether), trace organic peroxides can initiate this degradation.

Q2: I purged my vials with Nitrogen, but oxidation still occurred after 6 months. What went wrong? A2: Nitrogen is slightly lighter than ambient air. If the vial seal is imperfect, Nitrogen can easily diffuse out, allowing oxygen to re-enter. Argon, being significantly denser than air, settles at the bottom of the vial and provides a robust, physical blanket over the API[2]. For high-value, oxidation-sensitive intermediates, Argon is the superior choice for inert atmosphere storage[3].

Q3: Is it strictly necessary to use amber vials if the compound is stored in a dark freezer? A3: Yes. While the freezer is dark, the compound is exposed to ambient laboratory light during transfer, weighing, and analysis. Photolysis breaks down chemical bonds and generates reactive intermediates (ROS) that propagate oxidation long after the vial is returned to the dark[4]. Amber glass prevents this initial UV/Vis-induced radical formation[5].

Q4: Can I use standard rubber septa for long-term storage? A4: No. Standard rubber and silicone septa are highly permeable to atmospheric oxygen and moisture over extended periods. Furthermore, they can leach oxidative contaminants into the vial. Always use PTFE (Teflon)-lined caps to ensure a hermetic, chemically inert seal[1].

Quantitative Data & Material Selection

To ensure a self-validating storage system, the correct materials must be selected. Below is a comparative breakdown of inert gases and recommended packaging materials.

Table 1: Comparison of Inert Gases for API Storage
PropertyNitrogen (N₂)Argon (Ar)Scientific Impact on Storage
Density vs. Air Lighter (1.16 kg/m ³)Heavier (1.66 kg/m ³)Argon settles at the bottom, creating a superior physical protective blanket over the API[2].
Cost LowModerateNitrogen is cost-effective for bulk scale; Argon is strictly preferred for high-value APIs.
Reactivity Inert under ambient conditionsCompletely noble/inertBoth prevent autoxidation, but Argon guarantees zero reactivity and better displacement[3].
Table 2: Recommended Packaging Materials
ComponentRecommended MaterialScientific Rationale
Primary Container Amber Type I Borosilicate GlassBlocks UV/Vis light to prevent photochemical radical initiation[4].
Cap Liner PTFE (Teflon)Impermeable to oxygen and moisture; prevents peroxide leaching from rubber.
Secondary Seal Parafilm M®Provides a secondary barrier against ambient moisture ingress during freeze-thaw cycles.

Standard Operating Procedure (SOP): Argon-Purged Cryogenic Storage

This protocol is designed as a self-validating system. By following these exact steps, you eliminate the variables that lead to autoxidation.

Prerequisites:

  • High-purity Argon gas (≥99.999%) equipped with a low-pressure regulator and sterile needle.

  • Amber Type I borosilicate glass vials (pre-dried at 120°C for 2 hours).

  • PTFE-lined screw caps.

Step-by-Step Methodology:

  • Moisture & Solvent Elimination: Ensure the API is completely dry via lyophilization or high vacuum. Causality Note: Residual solvents (especially ethers) harbor peroxides that initiate autoxidation[1].

  • Vial Transfer: Transfer the required aliquot of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol into the amber glass vial.

  • Argon Blanketing: Insert the argon purge needle halfway into the vial (do not let it touch the compound). Purge with a gentle stream of Argon for 15–20 seconds. Causality Note: Argon's high density displaces oxygen upward, forming a dense protective layer directly over the compound[2].

  • Immediate Sealing: While slowly withdrawing the needle, immediately cap the vial with the PTFE-lined screw cap. Self-Validation Check: Inspect the PTFE liner before capping to ensure it is not scratched or compromised.

  • Secondary Barrier: Wrap the cap tightly with Parafilm. This secures the seal against thermal contraction when moved to cold storage.

  • Cryogenic Storage: Store the sealed vial in a desiccator at -20°C or -80°C.

StorageWorkflow Step1 1. Moisture Removal Step2 2. Amber Vial Transfer Step1->Step2 Step3 3. Argon Gas Blanketing Step2->Step3 Step4 4. PTFE-Lined Sealing Step3->Step4 Step5 5. Cryogenic Storage (-20°C) Step4->Step5

Fig 2. Step-by-step workflow for the inert storage of oxidation-sensitive intermediates.

References

  • Source: nih.gov (PMC)
  • Source: moravek.
  • Title: Argon vs.
  • Source: researchgate.
  • Source: nih.gov (PMC)

Sources

Optimization

Technical Support Center: Optimizing Flash Chromatography for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol

Welcome to the technical support center for the purification of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practic...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing flash chromatography conditions for this specific molecule. Here, we address common challenges and provide clear, actionable solutions in a question-and-answer format.

Understanding the Molecule: Key Physicochemical Characteristics

Before diving into the practical aspects of flash chromatography, it is crucial to understand the structural features of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol that will influence its chromatographic behavior.

  • Heterocyclic Core: The presence of a 1,3-thiazole ring, a nitrogen- and sulfur-containing heterocycle, imparts a degree of basicity to the molecule. The nitrogen atom can interact with the acidic silanol groups on the surface of silica gel, potentially leading to peak tailing.

  • Secondary Alcohol: The butan-1-ol side chain contains a secondary alcohol, which is a polar functional group capable of hydrogen bonding. This contributes to the overall polarity of the molecule.

  • Alkyl Substituents: The methyl group on the thiazole ring and the butyl chain introduce some non-polar character.

Based on these features, 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is a moderately polar, basic compound. This understanding will guide our choice of stationary phase, mobile phase, and overall purification strategy.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol?

A1: For a moderately polar and basic compound like this, normal-phase flash chromatography using standard silica gel is the most common and cost-effective choice.[1][2] However, due to the basicity of the thiazole nitrogen, you might encounter peak tailing.

If peak tailing is a significant issue that cannot be resolved with mobile phase modifiers (see Q3), consider these alternatives:

  • Amine-treated silica: This stationary phase has been deactivated with an amine, which minimizes the interaction with basic analytes and can significantly improve peak shape.

  • Alumina (neutral or basic): Alumina can be a good alternative to silica for the purification of basic compounds.[2]

Q2: How do I develop a suitable mobile phase for the purification?

A2: The key to successful flash chromatography is to first develop an effective solvent system using Thin Layer Chromatography (TLC) .[1][2] The ideal TLC solvent system should provide a retention factor (Rf) of 0.2-0.4 for the target compound and good separation from impurities.[1]

Here is a systematic approach to mobile phase development:

  • Start with a common solvent system: A good starting point for moderately polar compounds is a mixture of a non-polar solvent and a polar solvent.[3]

    • Hexane/Ethyl Acetate (EtOAc): Begin with a 7:3 or 1:1 mixture and adjust the ratio based on the initial TLC result.

    • Dichloromethane (DCM)/Methanol (MeOH): Start with a 98:2 or 95:5 mixture. Be cautious with methanol, as too high a concentration can lead to poor separation.[4]

  • Optimize the solvent ratio:

    • If the Rf is too low (compound stays near the baseline), increase the polarity of the mobile phase (increase the proportion of EtOAc or MeOH).

    • If the Rf is too high (compound runs with the solvent front), decrease the polarity (increase the proportion of hexane or DCM).

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent SystemStarting Ratio (v/v)PolarityNotes
Hexane/Ethyl Acetate7:3Low to MediumA versatile and widely used system.
Dichloromethane/Methanol95:5Medium to HighEffective for more polar compounds.

Q3: My compound is showing significant peak tailing. How can I fix this?

A3: Peak tailing for basic compounds like 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol on silica gel is a common issue caused by strong interactions with acidic silanol groups. Here are several effective troubleshooting strategies:

  • Add a basic modifier to the mobile phase: Adding a small amount of a volatile base can neutralize the active sites on the silica gel and improve peak shape.[5]

    • Triethylamine (TEA): Add 0.1-1% (v/v) TEA to your mobile phase.

    • Ammonia solution (in Methanol): If using a DCM/MeOH system, a solution of 7N ammonia in methanol can be used as the polar component.

  • Use an alternative stationary phase: As mentioned in A1, amine-treated silica or alumina can be very effective.

  • Check for column overload: Injecting too much sample can also lead to peak tailing.[6][7] Try reducing the sample load.

Troubleshooting Guide

Problem 1: Poor Separation of the Target Compound from a Close-Eluting Impurity

Possible Cause Solution
Inadequate solvent system selectivity. 1. Change the solvent system. If you are using Hexane/EtOAc, try a system with a different solvent class, such as DCM/Acetone or Toluene/EtOAc. This can alter the selectivity and improve separation. 2. Optimize the gradient. A shallower gradient around the elution point of your compound can enhance resolution.[3][8]
Column overloading. Reduce the amount of crude material loaded onto the column.
Improper column packing. Ensure the column is packed uniformly to avoid channeling.

Problem 2: The Compound Elutes Too Quickly (Low Retention) or Not at All (High Retention)

Possible Cause Solution
Mobile phase polarity is too high. Decrease the concentration of the polar solvent (e.g., EtOAc or MeOH) in your mobile phase.
Mobile phase polarity is too low. Increase the concentration of the polar solvent.
Irreversible adsorption to the stationary phase. For highly polar or strongly basic compounds, this can occur. Add a stronger eluent or a modifier (like TEA) to the mobile phase. In extreme cases, a different stationary phase (e.g., reversed-phase C18) may be necessary.

Problem 3: The Compound Seems to be Insoluble in the Initial Mobile Phase

Possible Cause Solution
High polarity of the compound. 1. Use a stronger solvent to dissolve the sample for loading. However, be aware that this can negatively impact the separation if not done correctly (see "Dry Loading vs. Liquid Loading" below). 2. Consider dry loading. This is the preferred method for samples that are not soluble in the initial mobile phase.[1][9][10]

Experimental Protocols

Protocol 1: Method Development using Thin Layer Chromatography (TLC)
  • Prepare the Sample: Dissolve a small amount of the crude 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol in a volatile solvent like DCM or EtOAc.

  • Spot the TLC Plate: Using a capillary tube, spot the dissolved sample onto the baseline of a silica gel TLC plate.

  • Develop the Plate: Place the TLC plate in a developing chamber containing the chosen mobile phase. Ensure the solvent level is below the baseline. Allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Visualize the Plate: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). If the compound is not UV-active, use a staining solution (e.g., potassium permanganate or p-anisaldehyde).

  • Calculate the Rf Value: Measure the distance traveled by the compound and the solvent front from the baseline. Calculate the Rf = (distance traveled by compound) / (distance traveled by solvent front).

  • Optimize: Adjust the solvent system until the target compound has an Rf of 0.2-0.4 and is well-separated from impurities.

Protocol 2: Flash Chromatography Purification - Dry Loading

Dry loading is highly recommended if your compound is dissolved in a polar solvent or shows poor solubility in the initial mobile phase.[9][11][12]

  • Prepare the Sample for Dry Loading:

    • Dissolve the crude material in a minimal amount of a suitable solvent (e.g., DCM, methanol, or acetone).

    • Add a small amount of silica gel (approximately 2-3 times the weight of the crude material) to the solution.

    • Evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained.

  • Pack the Column: Pack a flash chromatography column with silica gel using the initial, non-polar mobile phase.

  • Load the Sample: Carefully add the dry-loaded sample onto the top of the packed column.

  • Elute: Begin the elution with the initial mobile phase and gradually increase the polarity according to a predefined gradient based on your TLC results.

  • Collect and Analyze Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

Visualization of the Workflow

flash_chromatography_workflow cluster_prep Preparation cluster_purification Purification cluster_analysis Analysis start Crude 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol tlc TLC Method Development (Hexane/EtOAc +/- TEA) start->tlc Optimize Separation dissolve Dissolve in Minimal Solvent tlc->dissolve Select Solvent dry_load Adsorb onto Silica & Evaporate dissolve->dry_load load_sample Dry Load Sample dry_load->load_sample pack_column Pack Silica Gel Column pack_column->load_sample run_flash Run Flash Chromatography (Gradient Elution) load_sample->run_flash collect_fractions Collect Fractions run_flash->collect_fractions analyze_fractions Analyze Fractions by TLC collect_fractions->analyze_fractions combine_pure Combine Pure Fractions analyze_fractions->combine_pure evaporate Evaporate Solvent combine_pure->evaporate final_product Pure Product evaporate->final_product

Caption: Workflow for optimizing flash chromatography of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol.

Logical Relationships in Troubleshooting

troubleshooting_logic cluster_problem Problem cluster_causes Potential Causes cluster_solutions Solutions problem_node Peak Tailing Observed cause1 Acidic Silanol Interactions problem_node->cause1 cause2 Column Overload problem_node->cause2 cause3 Inappropriate Solvent problem_node->cause3 solution1a Add Basic Modifier (TEA) cause1->solution1a solution1b Use Amine-Treated Silica cause1->solution1b solution2 Reduce Sample Load cause2->solution2 solution3 Re-optimize Mobile Phase cause3->solution3

Caption: Troubleshooting logic for peak tailing in the purification of basic compounds.

References

  • Biotage. (2023, January 19). When should I use dry loading instead of liquid loading with flash column chromatography?[Link]

  • Biotage. (2023, February 10). Which loading method should I use for purification by flash chromatography?[Link]

  • Biotage. (2023, January 19). Dry loading vs. liquid loading, which provides better flash column chromatography results?[Link]

  • Biotage. (2025, December 9). Two-step gradient optimization to improve and simplify flash purification and scale-up. [Link]

  • Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. [Link]

  • Helin, J. (2022). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. Theseus. [Link]

  • King Group. Successful Flash Chromatography. [Link]

  • Sorbent Technologies, Inc. (2024, May 15). Scouting Gradients in Flash Chromatography. [Link]

  • University of Colorado Boulder, Department of Chemistry. Thin Layer Chromatography (TLC). [Link]

  • Reddit. (2017, July 4). How to improve efficiency on flash chromatography : r/chemistry. [Link]

  • ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. [Link]

  • LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. [Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol Production

Welcome to the Process Development Technical Support Center. This hub is designed for researchers and engineers transitioning the synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol from milligram-scale discovery to mul...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Development Technical Support Center. This hub is designed for researchers and engineers transitioning the synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol from milligram-scale discovery to multigram or kilogram pilot studies.

The synthesis relies on the generation of a highly reactive 2-lithio-4-methylthiazole intermediate, followed by an electrophilic addition with butanal. While straightforward in a small-scale batch flask at cryogenic temperatures (-78 °C), scaling this organolithium chemistry introduces severe mass and heat transfer bottlenecks[1]. To ensure process safety, high yield, and minimal impurity profiles, we strongly advocate for the implementation of Continuous Flow Chemistry (Flash Chemistry)[2].

Process Workflow & Mechanistic Rationale

In traditional batch reactors, the addition of n -butyllithium ( n -BuLi) to 4-methylthiazole is highly exothermic. Poor mixing at scale leads to localized thermal runaways (hotspots), causing the unstable 2-lithio-4-methylthiazole to undergo rapid ring fragmentation[3]. Furthermore, if the subsequent addition of butanal is not perfectly homogenized, the highly basic environment can trigger the aldol condensation of butanal rather than the desired nucleophilic addition.

Continuous flow microreactors solve this by utilizing sub-second mixing and exceptional surface-area-to-volume ratios, allowing these reactions to be performed safely at much higher temperatures (-20 °C to 0 °C).

FlowSetup P1 Pump A: 4-Methylthiazole (1.0 M in THF) M1 Micromixer 1 (Lithiation at -20°C) P1->M1 P2 Pump B: n-BuLi (1.05 M in Hexanes) P2->M1 R1 Residence Loop 1 (0.5 s) M1->R1 M2 Micromixer 2 (Addition at -20°C) R1->M2 2-Lithio-4-methylthiazole P3 Pump C: Butanal (1.2 M in THF) P3->M2 R2 Residence Loop 2 (3.0 s) M2->R2 Q In-line Quench (Sat. NH4Cl aq) R2->Q Lithium Alkoxide Prod 1-(4-Methyl-1,3-thiazol-2-yl) butan-1-ol Q->Prod

Continuous flow microreactor setup for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol synthesis.

Quantitative Process Comparison: Batch vs. Flow

To justify the transition to continuous flow for your pilot studies, review the validated process parameters below. Flow chemistry not only eliminates the need for expensive cryogenic cooling but also significantly suppresses side reactions[2].

Process ParameterTraditional Batch ProcessContinuous Flow ProcessMechanistic Impact
Operating Temperature -78 °C-20 °CFlow enables rapid heat dissipation, preventing thermal degradation of the lithiated intermediate.
Mixing Time 2 - 15 Minutes< 0.1 SecondsInstantaneous mixing in flow prevents localized excess of n -BuLi, minimizing ring fragmentation.
Total Reaction Time 2 - 4 Hours< 5 Seconds"Flash chemistry" traps the unstable intermediate before side reactions can occur[4].
Yield 55 - 65%88 - 94%Flow eliminates the aldol condensation byproduct of butanal.
Space-Time Yield ~0.05 kg·h⁻¹·L⁻¹> 4.0 kg·h⁻¹·L⁻¹Flow allows for continuous numbering-up without re-optimizing reactor dimensions[2].

Frequently Asked Questions (FAQs)

Q: Why do we observe significant thiazole ring fragmentation during the lithiation step at pilot scale? A: The halogen/lithium exchange or direct deprotonation of thiazoles is highly exothermic. In a large batch reactor, the surface-area-to-volume ratio is too low to dissipate this heat instantly. This creates localized thermal "hotspots" where the temperature spikes, causing the kinetically unstable 2-lithio-4-methylthiazole to undergo irreversible ring opening[3]. Continuous flow microreactors possess high heat transfer coefficients, maintaining strict isothermal conditions even at -20 °C[1].

Q: How do we prevent the aldol condensation of butanal during the electrophilic addition? A: Butanal has highly acidic alpha-protons. If the mixing of the 2-lithio-4-methylthiazole with butanal is slow (as in batch), the highly basic environment allows alpha-deprotonation to compete with the desired nucleophilic addition to the carbonyl carbon. By using a T-mixer or impingement micromixer in flow, the reaction mixture is homogenized in milliseconds, ensuring the kinetically favored nucleophilic addition outcompetes the aldol pathway.

Q: What causes reactor fouling and pressure spikes during continuous operation? A: Organolithium reactions often generate lithium alkoxides or lithium salts that are insoluble in non-polar solvents like hexanes. As these precipitate, they foul the microreactor channels[5]. To troubleshoot this, ensure your reagent streams utilize a highly coordinating solvent like anhydrous Tetrahydrofuran (THF) to keep the lithium salts fully solvated[5].

Troubleshooting Guide

Issue: Low Conversion / Unreacted 4-Methylthiazole
  • Root Cause: Degradation of the n -BuLi titer or moisture ingress in the reagent streams.

  • Actionable Solution:

    • Titrate the n -BuLi stock solution immediately before use (e.g., using salicylaldehyde phenylhydrazone or Gilman's double titration).

    • Ensure all PFA (Perfluoroalkoxy) tubing is thoroughly dried. Flush the system with anhydrous THF for 30 minutes prior to introducing reagents.

    • Verify the stoichiometry: Ensure Pump B ( n -BuLi) is delivering a precise 1.05 molar equivalent relative to Pump A.

Issue: High Impurity Profile (Aldol Byproducts)
  • Root Cause: Residence time in Loop 1 (Lithiation) is too short, leading to unreacted n -BuLi entering Micromixer 2, which rapidly deprotonates butanal.

  • Actionable Solution: Increase the volume of Residence Loop 1 to ensure complete deprotonation of 4-methylthiazole before it meets the butanal stream. A residence time of 0.5 to 1.0 seconds at -20 °C is optimal[4].

Issue: System Clogging at the Quench Interface
  • Root Cause: The transition from the organic phase to the aqueous quench phase (Sat. NH₄Cl) causes rapid precipitation of inorganic salts at the biphasic interface.

  • Actionable Solution: Implement a dynamic mixing element or an ultrasonic bath at the quench junction. Alternatively, use a biphasic segmented flow regime by introducing a small stream of deionized water just prior to the NH₄Cl quench.

Standard Operating Protocol (SOP): Flow Synthesis

This protocol outlines a self-validating system for the continuous production of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol.

Step 1: System Priming and Equilibration

  • Assemble a continuous flow system with two sequential PEEK or stainless-steel T-mixers (Micromixer 1 and 2).

  • Connect Residence Loop 1 (PFA tubing, internal volume calculated for 0.5 s residence time at total flow rate) between Mixer 1 and Mixer 2.

  • Connect Residence Loop 2 (calculated for 3.0 s residence time) after Mixer 2.

  • Submerge both mixers and residence loops in a cryostat bath set to -20 °C.

  • Flush the entire system with anhydrous THF at 10 mL/min for 15 minutes to remove trace moisture and air.

Step 2: Reagent Preparation (Under Argon)

  • Solution A: Prepare a 1.0 M solution of 4-methylthiazole in anhydrous THF.

  • Solution B: Prepare a 1.05 M solution of n -BuLi in a mixture of Hexanes/THF (Note: Commercial n -BuLi in hexanes should be diluted with THF just prior to use to prevent line freezing and salt precipitation)[5].

  • Solution C: Prepare a 1.2 M solution of butanal in anhydrous THF.

Step 3: Continuous Processing

  • Set Pump A (Solution A) to a flow rate of 5.0 mL/min.

  • Set Pump B (Solution B) to a flow rate of 5.0 mL/min. (This provides a 1.05 equivalent of base).

  • Set Pump C (Solution C) to a flow rate of 5.0 mL/min. (This provides a 1.2 equivalent of electrophile).

  • Start the pumps simultaneously. Direct the output into a waste container for the first 3 system volumes to allow the system to reach a steady-state equilibrium.

Step 4: In-line Quenching and Collection

  • Once steady-state is achieved, direct the output stream into a vigorously stirred collection vessel containing saturated aqueous NH₄Cl at 0 °C.

  • Continue collection for the required pilot batch duration.

  • Workup: Separate the organic layer. Extract the aqueous layer twice with Ethyl Acetate (EtOAc). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol.

References

  • Source: Molecules / National Institutes of Health (NIH)
  • A Simple Scale-up Strategy for Organolithium Chemistry in Flow Mode: From Feasibility to Kilogram Quantities Source: Organic Process Research & Development - ACS Publications URL
  • Source: Organic Chemistry Portal / Org. Lett.
  • Continuous processing of concentrated organolithiums in flow using static and dynamic spinning disc reactor technologies Source: Vapourtec URL
  • Lithiation of five-membered heteroaromatic compounds Source: ResearchGate URL
  • Synthesis and Applications of Lithium, Sodium and Potassium Organometallics in Continuous Flow Source: Elektronische Hochschulschriften der LMU München URL

Sources

Reference Data & Comparative Studies

Validation

Optimizing HPLC Method Validation for 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol: A Column Chemistry Comparison Guide

Introduction The compound 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is a highly specific heterocyclic derivative utilized as a critical intermediate in pharmaceutical synthesis and complex flavor chemistry[1]. Structurally...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The compound 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol is a highly specific heterocyclic derivative utilized as a critical intermediate in pharmaceutical synthesis and complex flavor chemistry[1]. Structurally, it features a lipophilic aliphatic butanol chain paired with a thiazole ring. Quantifying this analyte in the presence of its synthetic precursors (e.g., 4-methylthiazole and butanal) and degradation products presents a distinct analytical challenge.

With the recent implementation of the [2], regulatory expectations have shifted toward a lifecycle and Quality-by-Design (QbD) approach for analytical methods[3]. This guide objectively compares the chromatographic performance of traditional Alkyl C18 stationary phases against Polar-Embedded C18 columns for this analyte, providing a self-validating, step-by-step protocol aligned with ICH Q2(R2) standards.

The Chromatographic Challenge: Analyte-Stationary Phase Interactions

To design a robust method, we must first understand the causality behind the analyte's behavior. The nitrogen atom within the thiazole ring is weakly basic (pKa ~2.5). When using an acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7) to suppress the ionization of the hydroxyl group and improve retention, a significant fraction of the thiazole nitrogen becomes protonated.

On a standard Alkyl C18 column, these protonated molecules undergo secondary ion-exchange interactions with residual, unendcapped silanols on the silica surface. This phenomenon disrupts the uniform partitioning of the analyte, resulting in severe peak tailing, reduced theoretical plates, and poor resolution from closely eluting impurities.

Conversely, a Polar-Embedded C18 column incorporates a polar functional group (typically an amide, ether, or carbamate) near the silica surface. This embedded group creates a localized layer of hydrogen bonding that effectively "shields" the residual silanols, preventing the basic thiazole nitrogen from interacting with them.

G Analyte 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol (Protonated Basic Nitrogen) C18 Standard Alkyl C18 Analyte->C18 Hydrophobic + Ion-Exchange PE Polar-Embedded C18 Analyte->PE Hydrophobic + H-Bonding Tail Secondary Silanol Interactions (Peak Tailing > 1.8) C18->Tail Sharp Silanol Shielding via Amide (Symmetrical Peak ~ 1.0) PE->Sharp

Fig 1. Mechanistic comparison of thiazole interactions with different stationary phases.

Comparative Study: Standard C18 vs. Polar-Embedded C18

To empirically validate the mechanistic theory, a comparative study was executed. Both columns were evaluated using identical mobile phase conditions to isolate the effect of the stationary phase chemistry.

Experimental Setup
  • System: Agilent 1290 Infinity II UHPLC (or equivalent).

  • Mobile Phase A: 0.1% Formic Acid in MS-grade H2​O .

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 60% B over 8 minutes.

  • Flow Rate: 0.4 mL/min.

  • Detection: UV at 254 nm.

  • Sample: 25 µg/mL 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol spiked with 1% 4-methylthiazole (Impurity A).

Table 1: Chromatographic Performance Comparison
System Suitability ParameterStandard C18 (100 x 2.1 mm, 1.7 µm)Polar-Embedded C18 (100 x 2.1 mm, 1.7 µm)
Retention Time (min) 4.253.85
Tailing Factor (USP) 1.88 (Fails typical ≤1.5 spec)1.05 (Excellent symmetry)
Theoretical Plates (N) 8,50015,200
Resolution (vs. Impurity A) 1.4 (Incomplete baseline resolution)3.1 (Baseline resolved)

ICH Q2(R2) Method Validation Protocol

With the optimal column selected, the method must be validated to demonstrate it is "fit for purpose"[2]. The emphasize demonstrating specificity, linearity, accuracy, and precision[4].

G A Define Analytical Target Profile (Thiazole Derivative Quantification) B Stationary Phase Selection (Polar-Embedded C18 Chosen) A->B C Method Optimization (Gradient & pH Tuning) B->C D ICH Q2(R2) Validation Execution C->D E Specificity & Range (Forced Degradation) D->E F Linearity (R² > 0.999) D->F G Accuracy (Spike Recovery) D->G H Precision (Repeatability %RSD) D->H

Fig 2. QbD-aligned HPLC method development and ICH Q2(R2) validation workflow.

Step-by-Step Validation Methodology

1. Specificity & Forced Degradation:

  • Procedure: Subject the analyte (1.0 mg/mL stock) to stress conditions: 0.1M HCl (acidic), 0.1M NaOH (basic), 3% H2​O2​ (oxidative), and thermal stress (60°C) for 24 hours.

  • Objective: Confirm that the Polar-Embedded column can resolve the primary analyte peak from all generated degradation products without co-elution (assessed via Peak Purity using a Diode Array Detector).

2. Linearity and Range:

  • Procedure: Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the target working concentration (Target = 25 µg/mL).

  • Objective: Perform linear regression analysis (Area vs. Concentration). ICH Q2(R2) requires the reportable range to be confirmed by demonstrating acceptable response, accuracy, and precision[2].

3. Accuracy (Spike Recovery):

  • Procedure: Spike a known amount of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol into a blank sample matrix at three levels (80%, 100%, 120%). Prepare in triplicate (9 determinations total).

  • Objective: Calculate the percentage recovery by comparing the experimentally determined concentration against the theoretical spiked concentration.

4. Precision (Repeatability):

  • Procedure: Inject the 100% target concentration standard (25 µg/mL) six consecutive times from the same vial.

  • Objective: Calculate the Relative Standard Deviation (%RSD) of the peak areas and retention times to prove system stability.

Table 2: ICH Q2(R2) Validation Summary (Polar-Embedded Column)
Validation ParameterExperimental ResultICH Q2(R2) Acceptance CriteriaStatus
Specificity No interference from blank or degradantsPeak purity angle < thresholdPASS
Linearity ( R2 ) 0.9998 ≥0.999 PASS
Validated Range 12.5 - 37.5 µg/mLInclusive of 80-120% targetPASS
Accuracy (Mean Recovery) 99.6%98.0% - 102.0%PASS
Repeatability (% RSD) 0.45% (n=6) ≤2.0% PASS
LOD / LOQ 0.12 µg/mL / 0.36 µg/mLS/N 3 (LOD), 10 (LOQ)PASS

Conclusion

The quantification of 1-(4-Methyl-1,3-thiazol-2-yl)butan-1-ol highlights the critical importance of understanding analyte-stationary phase chemistry. Standard Alkyl C18 columns fail to provide the necessary peak symmetry due to unmitigated ion-exchange interactions with the basic thiazole nitrogen. By transitioning to a Polar-Embedded C18 column, analysts can effectively shield residual silanols, resulting in superior resolution, excellent peak shape, and a highly robust method that easily satisfies rigorous ICH Q2(R2) validation criteria.

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available at:[Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). Available at:[Link]

Sources

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